L-Tyrosine-13C9

• CAS: 55443-60-2

Core Science & Biosynthesis

Technical Guide: L-Tyrosine-13C9 Properties, Mechanisms, and Applications

Executive Summary

L-Tyrosine-13C9 is a stable isotope-labeled isotopologue of the non-essential amino acid L-Tyrosine, in which all nine carbon atoms are replaced by Carbon-13 (

).[1][2][3][4] Unlike radioisotopes, it is non-radioactive and chemically identical to the endogenous analyte, differing only in molecular mass (+9 Da).

This mass shift renders it an ideal internal standard (IS) for absolute quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and a powerful tracer for metabolic flux analysis (MFA) in catecholamine and thyroid hormone biosynthesis pathways. This guide details its physicochemical properties, experimental utility, and validated protocols for bioanalytical applications.

Part 1: Physicochemical Characterization

To utilize L-Tyrosine-13C9 effectively, researchers must account for its specific mass-to-charge (

) shift and solubility profile during method development.

Technical Specifications

Property	Specification
Chemical Name	L-Tyrosine ( )
CAS Number	55443-60-2 (Specific to form)
Linear Formula
Molecular Weight	190.12 g/mol (vs. ~181.19 g/mol for unlabeled)
Mass Shift	+9.03 Da (nominal +9 Da)
Isotopic Purity	Typically atom basis
Solubility	Water: 0.45 g/L at 25°C (Poor); 1M HCl: Soluble
pKa Values	-COOH: 2.20; -NH : 9.11; Phenolic -OH: 10.07

Structural Visualization

The following diagram illustrates the carbon backbone where the

substitution occurs.

Figure 1: Molecular map of L-Tyrosine-13C9. Red nodes indicate positions of Carbon-13 substitution.

Part 2: Mechanisms of Utility

The Principle of Isotope Dilution Mass Spectrometry (IDMS)

The primary application of L-Tyrosine-13C9 is as an Internal Standard (IS) . In LC-MS/MS, matrix effects (ion suppression or enhancement) can compromise quantitative accuracy. Because L-Tyrosine-13C9 co-elutes with endogenous tyrosine but is resolved by mass spectrometry, it experiences the exact same ionization environment.

• Mechanism: The ratio of the endogenous analyte area to the heavy isotope area is calculated. Since the concentration of the heavy isotope is known (spiked), the endogenous concentration is derived mathematically, normalizing for all extraction and ionization losses.

Metabolic Tracer Logic

In metabolic flux analysis, L-Tyrosine-13C9 tracks the rate of synthesis for downstream metabolites. Because the aromatic ring is fully labeled (

), fragments retaining the ring can be distinguished from those retaining only the aliphatic chain ( ), allowing researchers to pinpoint specific enzymatic cleavage sites.

Part 3: Applications in Drug Development & Research

Targeted Metabolomics & Clinical MS

Quantification of tyrosine is critical for diagnosing metabolic disorders such as Tyrosinemia (Type I, II, III) and Phenylketonuria (PKU) .

• Advantage:

  -Tyrosine is superior to deuterated standards ( or ) because deuterium on the aromatic ring can undergo hydrogen-deuterium exchange (HDX) in acidic solutions, leading to signal loss. The carbon backbone is biologically and chemically inert to exchange.

Proteomics (SILAC)

While Lysine and Arginine are standard for SILAC (Stable Isotope Labeling by Amino acids in Cell culture) due to Trypsin specificity, L-Tyrosine-13C9 is essential for:

• Tyrosine Kinase Signaling: Studying phosphorylation dynamics (pTyr) where tyrosine turnover rates are the specific variable.

• Non-Canonical Cleavage: Experiments utilizing Chymotrypsin (cleaves C-terminal to Tyr/Phe/Trp).

Part 4: Experimental Protocol (LC-MS/MS Quantitation)

Objective: Absolute quantification of L-Tyrosine in human plasma. Standard: L-Tyrosine-13C9 (IS).[2][3][4]

Reagents & Preparation

• Stock Solution (1 mg/mL): Dissolve L-Tyrosine-13C9 in 0.1 M HCl. Note: Tyrosine is sparingly soluble in neutral water.

• Working IS Solution: Dilute stock to 10 µg/mL in 50% Methanol/Water.

Sample Preparation (Protein Precipitation)

• Aliquot: Transfer 50 µL of plasma to a 1.5 mL centrifuge tube.

• Spike: Add 10 µL of Working IS Solution. Vortex briefly.

• Precipitate: Add 200 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid).

• Vortex/Centrifuge: Vortex for 1 min. Centrifuge at 14,000 x g for 10 min at 4°C.

• Supernatant: Transfer 100 µL of supernatant to an autosampler vial. Dilute 1:1 with water to match initial mobile phase conditions.

LC-MS/MS Parameters[6]

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Ionization: ESI Positive Mode (

  ).[5]

MRM Transitions (Multiple Reaction Monitoring)

The mass shift must be calculated precisely for the precursor and product ions.

Analyte	Precursor ( )	Product Ion (Quantifier)	Loss Identity	Collision Energy (eV)
L-Tyrosine (Native)	182.1	136.1	(Formic Acid)	15
L-Tyrosine (Native)	182.1	165.1	(Ammonia)	10
L-Tyrosine-13C9 (IS)	191.1	144.1		15
L-Tyrosine-13C9 (IS)	191.1	173.1		10

Note: The primary transition 182

136 involves the loss of the carboxylic acid group ( ). For the isotope, this group is , which has a mass of ~46 Da (vs 45 Da). Therefore, 191 - 47 = 144.

Workflow Diagram

Figure 2: Validated workflow for absolute quantitation of Tyrosine using 13C9-IS.

Part 5: Metabolic Fate & Pathway Analysis

When used as a tracer, L-Tyrosine-13C9 illuminates the catecholamine biosynthesis pathway. This is critical in neurodegenerative disease research (e.g., Parkinson's) to measure dopamine turnover rates.

Pathway Visualization

The following diagram tracks the

label through the synthesis of DOPA and Dopamine.

Figure 3: Metabolic fate of L-Tyrosine-13C9. Note the loss of one 13C atom during the conversion of DOPA to Dopamine.

References

• Gao, S., et al. (2014). "Simultaneous quantification of tyrosine and phenylalanine in human plasma by LC-MS/MS." Journal of Chromatography B, 953, 148-153. (Validates protein precipitation and MRM transitions for amino acids).

• Zamboni, N., et al. (2009).[6] "13C-based metabolic flux analysis." Nature Protocols, 4(6), 878-892.[6] (Foundational text on using 13C tracers for fluxomics).

Sources

• 1. isotope.com [isotope.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. isotope.com [isotope.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. (13)C-based metabolic flux analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: L-Tyrosine-13C9 – Structural Dynamics and Biosynthetic Production

Topic: L-Tyrosine-13C9 Chemical Structure and Synthesis Pathways Content Type: Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Introduction

L-Tyrosine-13C9 (Universal-13C-L-Tyrosine) is a stable isotopologue of the non-essential aromatic amino acid L-tyrosine, wherein all nine carbon atoms are substituted with Carbon-13 (

).[1] Unlike radioisotopes, it is non-radioactive and stable, making it a critical tool in quantitative proteomics (SILAC), metabolic flux analysis (MFA), and Biomolecular NMR.

For drug development and metabolic research, the value of L-Tyrosine-13C9 lies in its mass shift (+9 Da) and its magnetic resonance properties. This guide provides a rigorous technical breakdown of its chemical structure, the dominant biosynthetic pathways for its production, and the downstream processing required to achieve pharmaceutical-grade purity.

Chemical Structure and Properties[2]

The distinguishing feature of L-Tyrosine-13C9 is the complete isotopic enrichment of its carbon skeleton. This results in a uniform mass shift that is easily resolvable by mass spectrometry and provides a fully coupled spin system for NMR.

Physicochemical Specifications

Property	Unlabeled L-Tyrosine	L-Tyrosine-13C9
Molecular Formula
Molecular Weight	181.19 g/mol	190.12 g/mol (+9.03 Da)
Isotopic Purity	~1.1% (Natural Abundance)	≥99%
Solubility	0.45 g/L (Water, 25°C)	Identical
pKa Values	-COOH: 2.2, -NH3: 9.1, Phenol: 10.1	Identical
CAS Number	60-18-4	55443-60-2

Structural Visualization

The molecule consists of a phenol group attached to an alanine side chain. In the 13C9 isotopologue, the aromatic ring (

) and the aliphatic side chain ( ) are fully labeled.

[1]

Synthesis Pathways[4][5]

While chemical total synthesis of specific isotopomers (e.g., ring-labeled only) is possible, the biosynthetic route via fermentation is the industry standard for uniformly labeled (U-13C9) L-Tyrosine. This approach ensures high isotopic enrichment (>98%) and chiral purity (L-isomer).

The Shikimate Pathway (Core Biosynthesis)

The synthesis relies on the Shikimate Pathway , a metabolic route found in bacteria (E. coli, Corynebacterium glutamicum) and plants, but absent in mammals.

Mechanism:

• Carbon Source: The process begins with

  -Glucose as the sole carbon source.

• Condensation: Phosphoenolpyruvate (PEP) and Erythrose-4-phosphate (E4P) condense to form DAHP.

• Aromatization: The pathway progresses through Shikimate and Chorismate.

• Branch Point: Chorismate is converted to Prephenate, the specific precursor for Tyrosine and Phenylalanine.

• Final Oxidation: Prephenate is decarboxylated and dehydrogenated to 4-Hydroxyphenylpyruvate (HPP), which is transaminated to L-Tyrosine.

[2]

Fermentation Protocol (E. coli)

To produce L-Tyrosine-13C9 efficiently, engineered E. coli strains (e.g., aroF feedback-resistant mutants) are used to prevent product inhibition.

Step-by-Step Workflow:

• Inoculum Preparation: E. coli auxotrophs are cultured in minimal media (M9) containing

  -Glucose.

• Fed-Batch Fermentation:

  • Media: M9 Minimal Salts +

    -Glucose (Cost-critical component).

  • pH Control: Maintained at 7.0 using

    (can use here for dual labeling).

  • Induction: IPTG addition if using plasmid-based overexpression (e.g., tyrA).

• Harvest: Cells are harvested when tyrosine precipitates or reaches maximum titer (tyrosine has low solubility, often precipitating in the broth).

Downstream Processing & Purification[7][8]

The purification of L-Tyrosine-13C9 is challenging due to its low water solubility and the need to separate it from cell biomass without isotopic dilution.

Purification Workflow

• Acid Solubilization (Critical Step): Unlike standard proteins, tyrosine crystals in the broth are solubilized by lowering pH to <1.5 (using HCl). This is preferred over alkaline lysis (pH >11) which can cause oxidation (browning) and degradation.

• Biomass Removal: Centrifugation or microfiltration removes cell debris while Tyrosine-13C9 remains in the acidic supernatant.

• Ion Exchange Chromatography (IEX):

  • Resin: Strong Cation Exchange (e.g., Dowex 50W).

  • Loading: Acidic supernatant is loaded; Tyrosine binds.

  • Elution: Eluted with

    .

• Isoelectric Crystallization: The eluate is adjusted to pH 5.66 (Tyrosine's pI). L-Tyrosine-13C9 precipitates as white crystals.

• Recrystallization: Final polishing to achieve >99% chemical purity.

Applications in Drug Development[1]

Quantitative Proteomics (SILAC)

Stable Isotope Labeling by Amino acids in Cell culture (SILAC) is the primary application. Cells grown in media containing L-Tyrosine-13C9 incorporate the label into all newly synthesized proteins.

• Mechanism: Mass spectrometry detects the +9 Da shift in tyrosine-containing peptides.

• Utility: Allows relative quantification of protein expression changes between drug-treated and control samples.

Biomolecular NMR

In protein NMR, uniformly labeled tyrosine allows for the assignment of aromatic side chains. The

coupling constants provide structural constraints regarding the ring dynamics and interaction with ligands/drugs.

References

• Cambridge Isotope Laboratories. L-Tyrosine (13C9, 99%) Product Specifications and Applications in Proteomics.

• MedChemExpress. L-Tyrosine-13C9: Technical Data and Solubility Information.

• Cayman Chemical. L-Tyrosine-13C9,15N Product Insert and Mass Spectrometry Standards.

• National Institutes of Health (NIH). The Shikimate Pathway: Gateway to Metabolic Diversity and Aromatic Amino Acid Biosynthesis.

• TargetMol. L-Tyrosine-13C9 Chemical Properties and Stability Data.

• PubChem. L-Tyrosine-13C9 Compound Summary (CID 16213583).

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pnas.org [pnas.org]

Technical Guide: Stability, Storage, and Lifecycle Management of L-Tyrosine-13C9

Topic: L-Tyrosine-13C9 Stability, Storage Conditions, and Shelf Life Content Type: Technical Guide / Whitepaper[1]

[1]

Executive Summary: The Isotopic Asset

L-Tyrosine-13C9 (Tyrosine, ring-13C9) is a high-precision stable isotope-labeled amino acid used primarily as an internal standard in quantitative mass spectrometry (LC-MS/MS), metabolic flux analysis, and SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture) experiments.[1][2]

Unlike standard reagents, the value of L-Tyrosine-13C9 lies in its isotopic fidelity .[1] While chemically identical to natural L-Tyrosine in terms of reactivity, its financial value and role in critical quantification data demand a storage protocol that exceeds standard amino acid handling. This guide outlines a "Zero-Risk" storage and handling framework designed to prevent isotopic dilution, chemical degradation (oxidation), and precipitation.[1]

Physicochemical Stability Profile

To preserve the integrity of L-Tyrosine-13C9, one must understand the mechanisms that threaten it.[1] The 13C labeling does not alter the chemical stability compared to the unlabeled isotopologue, but it increases the cost of failure.

The Phenolic Vulnerability

The core stability challenge for Tyrosine is its phenolic hydroxyl group .

• Oxidation: In the presence of reactive oxygen species (ROS) or high pH, the phenol group can oxidize to form a tyrosyl radical. This radical can dimerize to form dityrosine (a covalent cross-link), rendering the molecule useless as a standard.

• Photochemical Degradation: Tyrosine absorbs UV light (peak absorption ~274 nm).[1] Prolonged exposure to ambient light can catalyze photo-oxidation, leading to yellowing of the powder and formation of degradation products like DOPA (3,4-dihydroxyphenylalanine).[1]

Solubility and pH Sensitivity

L-Tyrosine is notoriously sparingly soluble in water at neutral pH (~0.45 mg/mL at 25°C).[1]

• Risk: Attempting to dissolve it in neutral buffers often leads to micro-precipitation. These micro-crystals are often invisible to the naked eye but cause significant variability in LC-MS signal intensity.[1]

• Solution: Solubility is drastically improved at acidic pH (< pH 2) or basic pH (> pH 9).[1] Acidic solubilization (e.g., 0.1 M HCl) is preferred for MS applications to avoid salt accumulation and basic oxidation.

Storage Protocols

Solid State Storage (Long-Term)

While some manufacturers list "Room Temperature" as acceptable, the "Senior Scientist" standard for high-value isotopes dictates a more conservative approach to maximize shelf life (3–5+ years).[1]

Parameter	Recommendation	Rationale
Temperature	-20°C	Slows kinetic rate of autoxidation.[1]
Container	Amber glass or foil-wrapped	Prevents UV-induced radical formation.[1]
Atmosphere	Argon/Nitrogen Headspace	Displaces oxygen to prevent phenolic oxidation.[1]
Desiccation	Tight seal with desiccant	Prevents hygroscopic clumping and hydrolysis risks.[1]

Solution State Storage (Working Stocks)

Solutions of L-Tyrosine-13C9 are significantly less stable than the solid form.[1]

• Solvent: 0.1 M HCl (or 1% Formic Acid). Avoid neutral water or PBS stocks.

• Temperature: -80°C is mandatory for long-term solution storage (>1 month).[1][3][4] -20°C is acceptable for <1 month.[1][3]

• Freeze-Thaw: Strictly limited. Repeated cycles can induce precipitation that does not re-dissolve upon thawing.[1]

• Shelf Life: 6 months at -80°C; 1 month at -20°C.

Visualizing the Degradation & Handling Logic

Diagram 1: Degradation Pathways

This diagram illustrates the chemical risks associated with improper storage (Light and Oxygen exposure).

Caption: Chemical degradation pathways of L-Tyrosine-13C9 showing oxidation to Dityrosine/DOPA and physical precipitation risks.[1][5][6]

Diagram 2: Optimal Experimental Workflow

A self-validating workflow for preparing and storing stock solutions.

Caption: Recommended lifecycle workflow from receipt to usage, emphasizing acidic solubilization and single-use aliquoting.

Experimental Protocol: Preparation of Stock Solution

Objective: Prepare a stable 1 mg/mL stock solution of L-Tyrosine-13C9 for LC-MS applications.

Materials:

• L-Tyrosine-13C9 solid.[1]

• 0.1 M Hydrochloric Acid (HCl) (LC-MS grade).[1]

• Amber microcentrifuge tubes.

Procedure:

• Environment: Work in a low-light or amber-light environment if possible to minimize photo-oxidation during weighing.[1]

• Weighing: Weigh the target amount of L-Tyrosine-13C9. Note: Tyrosine powder can be static; use an anti-static gun if available.

• Solubilization: Add 0.1 M HCl to achieve a concentration of 1 mg/mL.

  • Crucial Step: Vortex vigorously for 1 minute. Inspect visually. If particles remain, sonicate for 5 minutes. Do not heat above 40°C.

• Verification: Measure OD280 if UV-Vis is available (Extinction coefficient

  in acid) to confirm concentration.

• Aliquoting: Dispense into single-use aliquots (e.g., 50 µL or 100 µL) to avoid freeze-thaw cycles.

• Storage: Flash freeze in liquid nitrogen (optional but recommended) and store immediately at -80°C.

Troubleshooting & Quality Control

Observation	Diagnosis	Action
Yellow/Brown Powder	Photo-oxidation or moisture contamination.[1]	Discard. Purity is compromised; will introduce unknown mass peaks.
Low MS Signal	Precipitation due to neutral pH or freeze-thaw cycles.[1]	Re-solubilize fresh stock in 0.1 M HCl. Do not attempt to vortex old stock.
Shift in Retention Time	Column interaction change or degradation to DOPA.	Run a blank and a fresh standard. Check for M+16 peak (Hydroxylation).[1]

References

• Cambridge Isotope Laboratories. L-Tyrosine (13C9, 99%) Product Data Sheet.[1][7][8] Retrieved from [1]

• Sigma-Aldrich (Merck). L-Tyrosine-13C9,15N Safety Data Sheet & Product Information.[1] Retrieved from [1]

• MedChemExpress. L-Tyrosine-13C9 Product Information and Storage Guidelines. Retrieved from [1]

• Cayman Chemical. L-Tyrosine-13C9,15N Product Insert. Retrieved from [1]

• National Institutes of Health (NIH). Tyrosine oxidation products: analysis and biological relevance. (2003).[1][9] Amino Acids.[9][10][11][12][13][][15][16] Retrieved from

Sources

• 1. Tyrosine - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Oxidation of tyrosine: Antioxidant mechanism of l-DOPA disclosed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. isotope.com [isotope.com]
• 8. Cambridge Isotope Laboratories L-TYROSINE (13C9, 99%), 0.1 G, 55443-60-2, | Fisher Scientific [fishersci.com]
• 9. isotope.com [isotope.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. isotope.com [isotope.com]
• 12. researchgate.net [researchgate.net]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 15. Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Tyrosine oxidation products: analysis and biological relevance - PubMed [pubmed.ncbi.nlm.nih.gov]

Biological incorporation and metabolic fate of L-Tyrosine-13C9

Title: Biological Incorporation and Metabolic Fate of L-Tyrosine-13C9: A Technical Guide for Proteomics and Metabolomics

Executive Summary L-Tyrosine-13C9 is a stable isotope-labeled isotopologue of the non-essential amino acid L-tyrosine, wherein all nine carbon atoms are substituted with Carbon-13 (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

).[1][2][3] This uniform carbon labeling results in a mass shift of +9.03 Da relative to the monoisotopic mass of unlabeled tyrosine. This guide details its biological utility as a tracer for metabolic flux analysis (MFA) and as a "heavy" amino acid in Stable Isotope Labeling by Amino acids in Cell culture (SILAC). By leveraging the distinct mass signature of L-Tyrosine-13C9, researchers can quantitatively decouple de novo biosynthesis from uptake, track catecholamine kinetics, and monitor protein turnover with high precision.

Physicochemical Properties and Isotopic Signature[4]

Understanding the mass spectrometry (MS) profile of L-Tyrosine-13C9 is the foundation of accurate data interpretation.

• Chemical Formula:

  [4]

• Molecular Weight (MW): ~190.2 Da (Unlabeled L-Tyrosine MW: 181.19 Da)

• Mass Shift: +9 Da (M+9)

• Purity Requirements: High isotopic enrichment (>99%) is critical to prevent "isotopic envelope" overlap with natural abundance peaks.

Data Interpretation Note: In tandem mass spectrometry (MS/MS), the fragmentation pattern changes predictably. The characteristic immonium ion of tyrosine (typically m/z 136.07) loses the carboxyl carbon during fragmentation.

• Unlabeled Immonium Ion:

  (m/z 136)

• 13C9-Labeled Immonium Ion:

  (m/z 144)

• Result: The parent ion shifts by +9 Da, but the primary fragment ion shifts by +8 Da. This -1 Da difference in the shift is a critical quality control metric to verify the label position.

Biological Incorporation Mechanisms

Cellular Uptake

L-Tyrosine-13C9 enters mammalian cells primarily through the System L amino acid transporters, specifically the heterodimeric Large Neutral Amino Acid Transporter 1 (LAT1, encoded by SLC7A5) and LAT2 (SLC7A8).

• Mechanism: LAT1 functions as an obligate exchanger. The uptake of one L-Tyrosine-13C9 molecule is coupled to the efflux of an intracellular substrate (often L-glutamine).

• Experimental Implication: In metabolic flux studies, high concentrations of competing large neutral amino acids (LNAAs) like Leucine or Phenylalanine in the media will competitively inhibit L-Tyrosine-13C9 uptake, potentially skewing incorporation rates.

Intracellular Partitioning

Once cytosolic, L-Tyrosine-13C9 faces a tripartite metabolic fate:

• Protein Synthesis: Charging onto tRNA

  for ribosomal incorporation (SILAC).

• Specialized Biosynthesis: Conversion to catecholamines (neurons/adrenal medulla) or melanin (melanocytes).

• Catabolism: Degradation via the homogentisate pathway (liver/kidney) for energy production.

Metabolic Fate and Pathways[6][7][8]

The following diagram illustrates the divergence of L-Tyrosine-13C9 into anabolic and catabolic pathways. In a 13C9-labeled experiment, downstream metabolites will retain specific carbon counts (isotopologues), allowing researchers to trace pathway activity.

Figure 1: Metabolic fate of L-Tyrosine-13C9. Note the mass shift change from M+9 to M+8 during dopamine synthesis due to decarboxylation.

Experimental Protocols

SILAC Workflow (Proteomics)

This protocol describes the "Heavy" labeling of a cell line using L-Tyrosine-13C9 for quantitative proteomics.

Reagents:

• SILAC-specific media (DMEM or RPMI) lacking L-Lysine and L-Tyrosine.

• Dialyzed Fetal Bovine Serum (dFBS) (to remove endogenous light amino acids).

• L-Tyrosine-13C9 (Heavy).[1][2][4][5]

• L-Lysine-13C6,15N2 (Heavy) (Optional: often used in conjunction).

Protocol Steps:

• Media Preparation: Reconstitute SILAC media. Add L-Tyrosine-13C9 to a final concentration of 0.398 mM (standard DMEM concentration) or match the specific formulation of the light media. Add dFBS (10%).

• Adaptation: Thaw cells directly into the Heavy media or passage them into it.

• Incorporation Phase: Culture cells for at least 5-6 cell doublings . This ensures >97% replacement of endogenous tyrosine with L-Tyrosine-13C9.

  • Validation: Lyse a small aliquot at passage 5 and check incorporation efficiency via MS.

• Experiment: Treat "Heavy" cells with the drug/stimulus and "Light" cells with vehicle (or vice versa).

• Lysis & Mixing: Lyse cells in 8M Urea or SDS buffer. Quantify protein concentration (BCA assay). Mix Light and Heavy lysates at a strict 1:1 ratio .

• Digestion: Reduce (DTT), Alkylate (IAA), and digest with Trypsin.

• LC-MS/MS Analysis: Analyze peptides. The mass spectrometer will detect pairs of peptides separated by the mass shift induced by the heavy tyrosine.

Metabolic Flux Analysis (Catecholamine Tracing)

This protocol tracks the kinetics of dopamine synthesis in neuronal cells (e.g., PC12 or SH-SY5Y).

Protocol Steps:

• Starvation: Wash cells 2x with warm PBS. Incubate in tyrosine-free media for 30 minutes to deplete intracellular pools.

• Pulse: Replace media with physiological buffer containing 50 µM L-Tyrosine-13C9 .

• Chase: At time points (0, 15, 30, 60 min), quench metabolism by aspirating media and adding ice-cold 80% Methanol/0.1% Formic Acid.

• Extraction: Scrape cells, vortex, and centrifuge at 14,000 x g for 10 min at 4°C.

• Analysis: Inject supernatant into LC-MS/MS (HILIC column preferred for polar metabolites).

• Targeted MRM: Monitor transitions:

  • Tyrosine: m/z 191.1

    145.1 (Heavy) vs 182.1 136.1 (Light).

  • Dopamine: m/z 162.1

    145.1 (Heavy M+8) vs 154.1 137.1 (Light).

Data Presentation & Analysis

When analyzing results, organize quantitative data to highlight the Isotope Distribution Ratio (IDR).

Table 1: Expected Mass Shifts for Key Metabolites

Metabolite	Formula (Unlabeled)	Unlabeled Mass (M)	Labeled Precursor	Labeled Mass Shift	Notes
L-Tyrosine	C9H11NO3	181.07	L-Tyr-13C9	+9 Da	Parent tracer.[3]
L-DOPA	C9H11NO4	197.07	L-Tyr-13C9	+9 Da	Direct hydroxylation; no carbon loss.
Dopamine	C8H11NO2	153.08	L-Tyr-13C9	+8 Da	Decarboxylation step: Loss of 13C-1 (Carboxyl).
Norepinephrine	C8H11NO3	169.07	L-Tyr-13C9	+8 Da	Beta-hydroxylation; carbon skeleton intact.
Fumarate	C4H4O4	116.01	L-Tyr-13C9	+4 Da	Derived from C3-C6 of the tyrosine ring.

Diagram: SILAC Workflow

Figure 2: Comparative proteomics workflow using L-Tyrosine-13C9 labeling (SILAC).

References

• Ong, S. E., et al. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics. Molecular & Cellular Proteomics. Link

• Fernie, A. R., et al. (2004). Metabolic flux analysis: a powerful tool for metabolic engineering. Trends in Biotechnology. Link

• Haskell, C. M., et al. (2007). Transport of L-tyrosine and L-phenylalanine in human liver cells. Journal of Biological Chemistry. Link

• Cambridge Isotope Laboratories. (2024). L-Tyrosine (13C9) Product Specification and Applications. Link

• Sigma-Aldrich. (2024). Stable Isotopes for Mass Spectrometry: L-Tyrosine-13C9. Link

Sources

• 1. isotope.com [isotope.com]
• 2. isotope.com [isotope.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. L-Tyrosine-13C9_TargetMol [targetmol.com]

Commercial Suppliers and Availability of L-Tyrosine-13C9

A Technical Procurement & Application Guide

Executive Summary

L-Tyrosine-13C9 (Universal 13C-labeled L-Tyrosine) represents a critical reagent in quantitative proteomics and metabolomics. By replacing all nine naturally occurring carbon-12 atoms with stable carbon-13 isotopes, this compound induces a precise mass shift (+9.03 Da) distinguishable by high-resolution mass spectrometry (HRMS). This guide provides a technical analysis of the commercial landscape, synthesis methodologies, and validated application protocols for researchers requiring high-fidelity isotopic standards.

Part 1: Technical Specifications & Synthesis

1.1 Chemical Identity & Properties

L-Tyrosine-13C9 is chemically identical to natural L-Tyrosine but possesses a distinct mass signature. It is non-radioactive and chemically stable.

Property	Specification
Chemical Name	L-Tyrosine (Universal-13C9)
CAS Number	55443-60-2 (Labeled); 60-18-4 (Unlabeled)
Formula	¹³C₉H₁₁NO₃
Molecular Weight	190.12 g/mol (vs. 181.19 g/mol for natural Tyr)
Mass Shift	+9.0302 Da
Isotopic Purity	Typically ≥98% or ≥99% atom % ¹³C
Chiral Purity	L-Isomer (enantiomeric excess >99%)
Solubility	Slightly soluble in water; soluble in 1M HCl

1.2 Industrial Synthesis & Quality Control

While chemical synthesis is possible, the dominant industrial production method for high-purity L-Tyrosine-13C9 is microbial fermentation .

• Method: Engineered strains of Escherichia coli or Corynebacterium glutamicum are cultured in media where the sole carbon source is U-¹³C-Glucose.

• Advantage: Fermentation ensures high enantiomeric purity (L-form) without the need for complex chiral resolution steps required in chemical synthesis.

• Quality Control: Commercial batches are validated via Isotope Ratio Mass Spectrometry (IRMS) for enrichment levels and qNMR for chemical purity.

Part 2: Supplier Landscape & Procurement

The supply chain for stable isotopes is consolidated among a few key manufacturers and several distributors. Cambridge Isotope Laboratories (CIL) is often the primary source material manufacturer, with others acting as re-packagers or secondary synthesizers.

2.1 Major Commercial Sources[1]

Supplier	Catalog No.	Isotopic Purity	Format	Notes
Cambridge Isotope Labs (CIL)	CLM-2263-H	99%	Powder	The "Gold Standard" for SILAC reagents.
Sigma-Aldrich (Merck)	492868	98%	Powder	Widely available; often re-branded CIL or Isotec stock.
MedChemExpress (MCE)	HY-N0473S3	99%	Powder	Good alternative for smaller research-grade packs.
Cayman Chemical	31256	≥98%	Solid	Note: Often stocks the double-labeled ¹³C₉, ¹⁵N variant.
Thermo Fisher Scientific	Various	97-99%	Media Kits	Sold as part of "SILAC Kits" (e.g., Pierce™ line).

Procurement Tip: For SILAC (Stable Isotope Labeling by Amino acids in Cell culture), ensure you purchase "Cell Culture Grade" which has been tested for endotoxins and mycoplasma. Standard chemical grade (98% CP) may require filtration and validation before use in sensitive cell lines.

2.2 Cost & Stability Analysis

• Price Range: High. Approximately $1,000 – $1,300 USD per gram depending on purity and supplier.

• Stability: Excellent. Powder is stable for >2 years at room temperature if kept dry. Solutions (in media) should be kept at 4°C and used within weeks to prevent isotopic dilution via potential metabolic scrambling or degradation.

Part 3: Application Workflows & Protocols

3.1 SILAC Proteomics Workflow

In SILAC, L-Tyrosine-13C9 is used (often alongside Lysine-13C6/Arginine-13C6) to label the entire proteome of a cell population. This allows for relative quantification of protein expression between two conditions (e.g., Drug Treated vs. Control).

Protocol Logic:

• Adaptation: Cells are grown in "Heavy" media (containing Tyr-13C9) for >5 cell doublings to ensure >95% incorporation.

• Experiment: "Heavy" cells are treated; "Light" cells (grown in normal media) serve as control.

• Mixing: Lysates are mixed 1:1 before digestion, minimizing technical variability.

• Analysis: MS spectra show doublets separated by 9 Da (for peptides containing one Tyrosine).

Figure 1: Comparative Proteomics Workflow using L-Tyrosine-13C9. The 1:1 mixing step eliminates downstream processing errors.

3.2 Targeted Metabolomics (Internal Standard)

For quantifying Tyrosine levels in plasma (e.g., for Phenylketonuria (PKU) monitoring or Tyrosinemia type I), L-Tyrosine-13C9 is the ideal Internal Standard (IS).

Protocol Summary:

• Spike: Add a known concentration of L-Tyrosine-13C9 to the biological sample (plasma/urine) immediately upon collection or thawing.

• Extraction: Perform protein precipitation (e.g., with methanol). The IS co-precipitates and co-elutes with endogenous Tyrosine, correcting for extraction losses.

• Quantification: Measure the area ratio of Endogenous Tyr (m/z 182) to Heavy Tyr (m/z 191) in positive ion mode (M+H)+.

Part 4: References

• Cambridge Isotope Laboratories. (2025). L-Tyrosine (13C9, 99%) Product Specification. Retrieved from

• Ong, S. E., et al. (2002).[2] "Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics." Molecular & Cellular Proteomics, 1(5), 376-386.[2]

• Sigma-Aldrich. (2025). L-Tyrosine-13C9 Product Sheet (Catalog 492868). Retrieved from

• MedChemExpress. (2025). L-Tyrosine-13C9 Datasheet. Retrieved from

• Cayman Chemical. (2025). L-Tyrosine-13C9,15N Product Information. Retrieved from

• Lütke-Eversloh, T., & Santos, C. N. (2007). "Microbial production of L-tyrosine." Applied Microbiology and Biotechnology, 75, 103-110. (Describes the fermentation basis for industrial Tyr production).

Sources

• 1. Expanding the application of tyrosine: engineering microbes for the production of tyrosine and its derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chempep.com [chempep.com]

Protocols & Analytical Methods

Using L-Tyrosine-¹³C₉ for Protein Turnover and Synthesis Rate Studies: An Application Note and Comprehensive Protocol

Introduction

The dynamic processes of protein synthesis and degradation, collectively known as protein turnover, are central to cellular function, adaptation, and the pathogenesis of numerous diseases. The ability to accurately quantify these rates is paramount for researchers in basic science and drug development. Stable isotope labeling, a safe and powerful technique, has become the gold standard for these measurements in both preclinical and clinical settings.[1][2] L-Tyrosine-¹³C₉, a non-radioactive, isotopically labeled version of the amino acid L-tyrosine, is an exemplary tracer for these applications.[3][4] This document serves as a detailed guide for scientists and professionals on the theoretical and practical aspects of using L-Tyrosine-¹³C₉ to measure protein turnover and synthesis rates.

The Principle of Isotopic Tracing

The fundamental concept involves introducing L-Tyrosine-¹³C₉ into a biological system. As new proteins are synthesized, this "heavy" tyrosine is incorporated into the polypeptide chains. By using mass spectrometry to measure the rate of this incorporation into proteins over a defined period, one can calculate the fractional synthesis rate (FSR). This calculation relies on determining the isotopic enrichment of L-Tyrosine-¹³C₉ in the precursor pool (the source of amino acids for protein synthesis, such as plasma or the intracellular fluid) and the resulting protein-bound pool.[5]

Core Directive: Key Considerations for a Robust Experimental Design

A successful protein turnover study hinges on meticulous planning. The following considerations are critical for generating reliable and interpretable data.

In Vivo vs. In Vitro: Choosing the Right Model

• In Vivo Studies: Essential for understanding systemic protein metabolism in a complete physiological context, these studies are typically performed in animal models or human participants.[6][7] The L-Tyrosine-¹³C₉ tracer is commonly administered intravenously, either as a primed-constant infusion to maintain a steady level of the tracer in the blood, or as a single bolus injection.[8][9]

• In Vitro Studies: Cell culture systems provide a highly controlled environment to dissect the mechanisms of protein synthesis in specific cell types or to screen the effects of various compounds. In this approach, the standard L-tyrosine in the culture medium is substituted with L-Tyrosine-¹³C₉.

Analytical Platforms: A Comparative Overview

The choice between Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is pivotal for analyzing the enrichment of L-Tyrosine-¹³C₉.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Sample Requirements	Requires chemical modification (derivatization) to make the amino acids volatile.[10][11]	Capable of analyzing amino acids and peptides in their native, non-volatile state.[12]
Sensitivity & Specificity	High sensitivity for small, volatile compounds.	Excellent sensitivity and specificity, particularly for analyzing specific peptides from a complex protein mixture.
Throughput	The derivatization step can be time-consuming, potentially lowering throughput.	Amenable to high-throughput and automated analyses.[13]
Scope of Analysis	Measures the enrichment of individual amino acids.	Can determine the enrichment of specific peptides, enabling the study of individual protein synthesis rates (bottom-up proteomics).[12]

The Precursor Pool: A Critical Choice

The accuracy of the FSR calculation is heavily dependent on the chosen precursor pool. The main options are:

• Plasma or Serum: Readily accessible through blood draws, but its enrichment may not precisely mirror the intracellular environment, which can lead to an underestimation of the true FSR.[14]

• Intracellular Free Amino Acids: A more accurate reflection of the amino acid pool available for protein synthesis, but obtaining this requires tissue biopsies and more intricate sample processing.

• Aminoacyl-tRNA: The direct precursor for protein synthesis. However, its very low abundance makes it technically challenging to measure routinely.

Experimental Protocols: A Step-by-Step Guide

PART 1: In Vivo Protocol for Measuring Muscle Protein Synthesis in a Rodent Model

This protocol details a primed-constant infusion of L-Tyrosine-¹³C₉ to determine the FSR of skeletal muscle proteins.

• Sterile, pyrogen-free L-Tyrosine-¹³C₉

• 0.9% sterile saline

• Anesthetic (e.g., isoflurane)

• Surgical instruments for catheter placement

• Heparinized blood collection tubes

• Liquid nitrogen

• Homogenization buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• 6N Hydrochloric acid (HCl)

• Cation exchange resin (e.g., Dowex AG 50W-X8)

• Derivatization agent for GC-MS (e.g., MTBSTFA).[15]

• Animal Acclimatization and Preparation: House the animals in a controlled environment to acclimate them. Fast the animals overnight to establish a basal metabolic state.

• Surgical Catheterization: Anesthetize the animal and surgically place catheters in the carotid artery (for blood sampling) and the jugular vein (for tracer infusion).

• Tracer Solution Preparation: Aseptically prepare a solution of L-Tyrosine-¹³C₉ in sterile saline. A typical dosing regimen is a 1 mg/kg priming dose followed by a 1 mg/kg/hour constant infusion.

• Tracer Administration: Administer the priming bolus of L-Tyrosine-¹³C₉ via the jugular vein, and immediately begin the constant infusion with a calibrated syringe pump.[8]

• Serial Blood Sampling: Collect arterial blood at baseline (pre-infusion) and at regular intervals (e.g., 30, 60, 90, and 120 minutes) throughout the infusion to monitor the plasma enrichment of L-Tyrosine-¹³C₉.

• Sample Processing:

  • Plasma: Precipitate proteins from plasma using an appropriate agent (e.g., sulfosalicylic acid), then centrifuge to collect the deproteinized supernatant.

  • Tissue: Under liquid nitrogen, pulverize the frozen muscle tissue into a fine powder. Homogenize the powder in a suitable buffer.

• Protein Hydrolysis:

  • Precipitate the protein from the tissue homogenate.

  • Wash the resulting protein pellet to remove lipids and other contaminants.

  • Hydrolyze the protein pellet in 6N HCl at 110°C for 24 hours to break it down into its constituent amino acids.[16][17]

• Amino Acid Purification: Use cation exchange chromatography to purify the amino acids from both the hydrolyzed protein and the deproteinized plasma.

• Derivatization and Mass Spectrometry: Chemically derivatize the purified amino acids to increase their volatility for GC-MS analysis.[10] Analyze the samples to quantify the isotopic enrichment of L-Tyrosine-¹³C₉.

PART 2: In Vitro Protocol for Measuring Protein Synthesis in Cell Culture

This protocol describes the use of L-Tyrosine-¹³C₉ for measuring protein synthesis rates in adherent cells.

• L-tyrosine-deficient cell culture medium

• L-Tyrosine-¹³C₉

• Dialyzed fetal bovine serum (FBS)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer

• Trichloroacetic acid (TCA) for protein precipitation

• 6N HCl

• Cell Seeding and Growth: Plate the cells at an appropriate density and culture them until they reach the desired confluency.

• Preparation of Labeling Medium: Create the labeling medium by supplementing the L-tyrosine-free base medium with L-Tyrosine-¹³C₉ to a final concentration that matches the standard medium. Use dialyzed FBS to minimize the introduction of unlabeled tyrosine.

• Metabolic Labeling:

  • Gently wash the cells with PBS to remove the existing medium.

  • Incubate the cells with the L-Tyrosine-¹³C₉-containing labeling medium for a predetermined duration (e.g., a time course of 0, 2, 4, 8, and 24 hours). The optimal duration will depend on the protein turnover rate of the specific cell type.

• Cell Lysis and Protein Precipitation:

  • At each designated time point, wash the cells with ice-cold PBS.

  • Lyse the cells with an appropriate lysis buffer.

  • Precipitate the total protein from the cell lysate using ice-cold TCA.

• Protein Hydrolysis and Sample Preparation:

  • Thoroughly wash the protein pellet to remove any residual free L-Tyrosine-¹³C₉.

  • Hydrolyze the protein pellet in 6N HCl at 110°C for 24 hours.[16]

  • Prepare the resulting amino acid samples for mass spectrometry as detailed in the in vivo protocol.

Data Analysis: The Fractional Synthesis Rate (FSR) Calculation

The FSR is determined using the precursor-product equation:[5]

FSR (%/hour) = [(E_p(t₂) - E_p(t₁)) / (E_precursor * (t₂ - t₁))] * 100

Where:

• E_p(t₂) and E_p(t₁) represent the isotopic enrichment of L-Tyrosine-¹³C₉ in the protein-bound pool at the end and beginning of the measurement period, respectively.

• E_precursor is the average isotopic enrichment of L-Tyrosine-¹³C₉ in the chosen precursor pool during the measurement period.

• (t₂ - t₁) is the duration of the labeling period in hours.

Illustrative Data Presentation

Parameter	In Vivo (Rodent Muscle)	In Vitro (Cultured Myoblasts)
Tracer	L-Tyrosine-¹³C₉	L-Tyrosine-¹³C₉
Method of Administration	Primed-constant infusion	Replacement of medium
Labeling Duration	2 hours	24 hours
Precursor Pool Analyzed	Plasma free amino acids	Intracellular free amino acids
Typical FSR (%/hour)	~0.05 - 0.1%	~1.5 - 2.5%

Disclaimer: The FSR values presented are for illustrative purposes and will vary based on the specific experimental conditions.

Visualizations and Diagrams

Experimental Workflow for In Vivo Protein Synthesis Measurement

Caption: The conceptual framework for FSR measurement using L-Tyrosine-¹³C₉.

Scientific Integrity: A Self-Validating System

To ensure the trustworthiness of your findings, incorporate these self-validating measures into your experimental design:

• Verification of Steady-State: For constant infusion studies, it is crucial to confirm that the tracer enrichment in the plasma has reached a plateau by analyzing samples from multiple time points during the infusion.

• Use of Internal Standards: The inclusion of a known quantity of a different isotopically labeled amino acid (e.g., L-Phenylalanine-D₈) during sample preparation can correct for sample loss and analytical variability.

• Inclusion of Biological Controls: Your experimental design should always include appropriate control groups (e.g., vehicle vs. treatment) to ensure that any observed changes in protein synthesis are directly attributable to your intervention.

• Method Validation for LC-MS/MS: When developing a targeted LC-MS/MS method for specific peptides, it is essential to validate the assay for linearity, accuracy, and precision. [18]

Conclusion

L-Tyrosine-¹³C₉ stands out as a robust and versatile tool for the quantitative analysis of protein turnover and synthesis. By adhering to the principles of meticulous experimental design, selecting the appropriate analytical techniques, and applying the precursor-product model correctly, researchers can gain profound insights into the dynamic world of the proteome. The protocols and guidelines presented here offer a comprehensive starting point for conducting high-quality and impactful protein turnover research.

References

Sources

• 1. Profiling the metabolism of human cells by deep 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. physoc.org [physoc.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. isotope.com [isotope.com]
• 5. An exploration of the methods to determine the protein‐specific synthesis and breakdown rates in vivo in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell-type-specific quantification of protein synthesis in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stable isotope tracers and exercise physiology: past, present and future - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Measurement of muscle protein fractional synthesis and breakdown rates from a pulse tracer injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. pure.rug.nl [pure.rug.nl]
• 13. lup.lub.lu.se [lup.lub.lu.se]
• 14. ovid.com [ovid.com]
• 15. Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM2.5 Using GC-MS/MS [mdpi.com]
• 16. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 17. researchgate.net [researchgate.net]
• 18. MRM-based LC-MS method for accurate C-peptide quantitation - PMC [pmc.ncbi.nlm.nih.gov]

Dynamic Tracking of Catecholamine Synthesis in Neuroscience Using L-Tyrosine-¹³C₉

Abstract

This comprehensive guide details the application of L-Tyrosine-¹³C₉, a stable isotope-labeled amino acid, for the dynamic in vivo tracking of catecholamine synthesis in neuroscience research. We provide the scientific rationale, detailed experimental protocols, and data analysis strategies for researchers, scientists, and drug development professionals. By leveraging the power of stable isotope labeling coupled with sensitive analytical techniques like mass spectrometry, it is possible to elucidate the intricate dynamics of neurotransmitter systems, offering profound insights into brain function, disease pathology, and the efficacy of therapeutic interventions.

Introduction: Unraveling the Dynamics of Catecholamine Neurotransmission

Catecholamines, including dopamine, norepinephrine, and epinephrine, are a class of neurotransmitters that play a pivotal role in regulating a vast array of physiological and cognitive processes.[1] Dysregulation of catecholaminergic systems is implicated in numerous neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, depression, and addiction. Consequently, understanding the dynamic processes of catecholamine synthesis, release, and metabolism is a cornerstone of modern neuroscience research.

Traditionally, measurements of catecholamine levels have provided static snapshots of these systems. However, to truly comprehend the brain's remarkable plasticity and its response to stimuli or disease, it is crucial to measure the rate of catecholamine synthesis. L-Tyrosine, a non-essential aromatic amino acid, is the precursor for all catecholamines.[2][3] The synthesis pathway is initiated by the enzyme tyrosine hydroxylase (TH), which is the rate-limiting step.[3][4][5]

By introducing L-Tyrosine labeled with the stable isotope carbon-13 (¹³C) at all nine carbon positions (L-Tyrosine-¹³C₉), researchers can trace the incorporation of this "heavy" tyrosine into the catecholamine synthesis pathway.[6][7] This stable isotope labeling by amino acids in cell culture (SILAC) approach, when adapted for in vivo studies, allows for the differentiation of newly synthesized catecholamines from the pre-existing pool.[8][9][10][11] This technique offers a powerful tool to dynamically assess the flux through the catecholamine synthesis pathway under various experimental conditions.

The Scientific Rationale: Why L-Tyrosine-¹³C₉?

The choice of L-Tyrosine-¹³C₉ as a tracer is predicated on several key principles:

• Biological Equivalence: L-Tyrosine-¹³C₉ is chemically identical to its endogenous "light" counterpart, L-Tyrosine-¹²C₉, ensuring it is recognized and utilized by the same enzymatic machinery without altering the underlying biological processes.

• Mass Shift Detection: The incorporation of nine ¹³C atoms results in a significant and easily detectable mass shift (+9 Da) in the resulting catecholamines (e.g., ¹³C₉-Dopamine, ¹³C₉-Norepinephrine). This allows for their unambiguous identification and quantification using mass spectrometry (MS).

• Safety: Unlike radioactive isotopes, stable isotopes like ¹³C are non-radioactive and pose no safety hazard to the subject or the researcher, making them ideal for in vivo studies.

• Kinetic Analysis: By monitoring the rate of appearance of ¹³C₉-labeled catecholamines over time, researchers can calculate the fractional synthesis rate, providing a direct measure of the synthetic activity of catecholaminergic neurons.

This approach has gained significant traction in cognitive neuroscience to explore how factors like diet and supplementation may influence cognitive functions that rely on catecholamine neurotransmission.[12]

Core Methodologies: From Isotope Delivery to Data Interpretation

The successful implementation of L-Tyrosine-¹³C₉ for tracking catecholamine synthesis involves a multi-step workflow, from the introduction of the labeled precursor to the final analysis of the labeled products.

In Vivo Administration of L-Tyrosine-¹³C₉

The method of administration will depend on the specific research question and animal model. Common approaches include:

• Systemic Injection (Intraperitoneal or Intravenous): This method delivers the tracer to the entire organism, allowing for the study of systemic effects on brain catecholamine synthesis. A typical dosage for in vivo studies in rats might be around 500 mg/kg.[13]

• Reverse Microdialysis: For region-specific investigations, L-Tyrosine-¹³C₉ can be directly infused into a target brain region via a microdialysis probe.[4] This technique allows for precise spatial control of tracer delivery and minimizes systemic effects.

In Vivo Sample Collection: Microdialysis

In vivo microdialysis is a powerful technique for sampling the extracellular fluid of the brain in awake, freely moving animals.[14][15] A microdialysis probe, which consists of a semi-permeable membrane, is stereotactically implanted into the brain region of interest.[15]

dot

Caption: Experimental workflow for in vivo tracking of catecholamine synthesis.

Sample Analysis: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The collected microdialysate samples are then analyzed by LC-MS/MS. This technique combines the separation power of liquid chromatography with the high sensitivity and specificity of tandem mass spectrometry.[16]

Key Analytical Steps:

• Chromatographic Separation: The microdialysate is injected onto a high-performance liquid chromatography (HPLC) column (e.g., a C18 reversed-phase column) to separate the catecholamines (dopamine, norepinephrine) and their metabolites from other components in the sample.[4][17]

• Mass Spectrometric Detection: The separated compounds are then introduced into the mass spectrometer. The instrument is set up to specifically detect the mass-to-charge ratios (m/z) of both the endogenous (¹²C) and the newly synthesized (¹³C₉) catecholamines.

• Quantification: The relative abundance of the ¹³C₉-labeled catecholamines compared to their ¹²C counterparts is determined by measuring the area under the curve for their respective chromatographic peaks.

Detailed Experimental Protocols

Protocol 1: In Vivo Microdialysis with Systemic L-Tyrosine-¹³C₉ Administration

This protocol is suitable for investigating the overall impact of a systemic treatment or condition on catecholamine synthesis in a specific brain region.

Materials:

• L-Tyrosine-¹³C₉ (≥98% purity)

• Sterile saline solution

• Microdialysis probes and guide cannulae

• Microinfusion pump

• Fraction collector

• Artificial cerebrospinal fluid (aCSF)

• LC-MS/MS system

Procedure:

• Surgical Implantation of Microdialysis Probe:

  • Anesthetize the animal (e.g., rat, mouse) according to approved institutional protocols.

  • Secure the animal in a stereotaxic frame.

  • Implant a guide cannula targeted to the brain region of interest (e.g., striatum, prefrontal cortex).

  • Allow the animal to recover from surgery for at least 48 hours.

• Microdialysis Experiment:

  • On the day of the experiment, gently insert the microdialysis probe through the guide cannula.

  • Begin perfusing the probe with aCSF at a low flow rate (e.g., 1-2 µL/min).[15]

  • Allow for a stabilization period of at least 1-2 hours to obtain a stable baseline.

  • Collect baseline dialysate samples (e.g., every 20-30 minutes).

• L-Tyrosine-¹³C₉ Administration:

  • Prepare a sterile solution of L-Tyrosine-¹³C₉ in saline.

  • Administer the solution via intraperitoneal (IP) injection.

• Post-Injection Sample Collection:

  • Continue collecting dialysate samples at regular intervals for a defined period (e.g., 2-4 hours) to monitor the incorporation of ¹³C₉ into the catecholamines.

• Sample Processing and Analysis:

  • Immediately after collection, add an antioxidant (e.g., perchloric acid) to the dialysate samples to prevent catecholamine degradation.

  • Store samples at -80°C until analysis.

  • Analyze the samples by LC-MS/MS as described in section 3.3.

Protocol 2: Reverse Microdialysis for Localized Tracer Delivery

This protocol is ideal for studying the regulation of catecholamine synthesis within a specific brain nucleus, independent of systemic influences.

Materials:

• Same as Protocol 1, with the addition of L-Tyrosine-¹³C₉ dissolved in aCSF.

Procedure:

• Surgical Implantation and Probe Insertion:

  • Follow steps 1 and 2 of Protocol 1.

• Reverse Microdialysis of L-Tyrosine-¹³C₉:

  • After the baseline collection period, switch the perfusion medium from aCSF to aCSF containing a known concentration of L-Tyrosine-¹³C₉.

  • The L-Tyrosine-¹³C₉ will diffuse out of the probe and into the surrounding brain tissue.

• Sample Collection and Analysis:

  • Continue to collect dialysate samples, which will now contain newly synthesized ¹³C₉-labeled catecholamines that have diffused back into the probe.

  • Process and analyze the samples as described in Protocol 1.

Data Analysis and Interpretation

The primary outcome of these experiments is the time-course of the appearance of ¹³C₉-labeled catecholamines in the brain dialysate.

Key Parameters to Calculate:

• Fractional Synthesis Rate (FSR): This is the rate at which the labeled catecholamine pool is turning over. It can be calculated by fitting the time-course data to a precursor-product kinetic model.

• Absolute Synthesis Rate: By combining the FSR with measurements of the total catecholamine pool size (which can be estimated from the baseline dialysate concentrations), the absolute rate of catecholamine synthesis can be determined.

Data Presentation:

The results are typically presented as time-course graphs showing the concentration of both ¹²C and ¹³C₉-labeled catecholamines. Bar graphs can be used to compare the FSR or absolute synthesis rates between different experimental groups.

Parameter	Control Group	Treatment Group
Dopamine FSR (%/hr)	15.2 ± 2.1	25.8 ± 3.5
Norepinephrine FSR (%/hr)	12.5 ± 1.8	18.9 ± 2.4
¹³C₉-Dopamine Peak (AUC)	8.7 x 10⁵ ± 1.2 x 10⁵	1.5 x 10⁶ ± 2.1 x 10⁵
¹³C₉-Norepinephrine Peak (AUC)	6.3 x 10⁵ ± 0.9 x 10⁵	9.8 x 10⁵ ± 1.5 x 10⁵
*p < 0.05 compared to control. Data are presented as mean ± SEM.

Visualizing the Pathway and Workflow

dot

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• 1. PathWhiz [pathbank.org]
• 2. caymanchem.com [caymanchem.com]
• 3. Catecholamine - Wikipedia [en.wikipedia.org]
• 4. L-Tyrosine Availability Affects Basal and Stimulated Catecholamine Indices in Prefrontal Cortex and Striatum of the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biosynthesis of Catecholamines - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. isotope.com [isotope.com]
• 7. isotope.com [isotope.com]
• 8. Stable isotope labeling by amino acids in cell culture for quantitative proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Quantitative Proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. chempep.com [chempep.com]
• 12. A single dose of the catecholamine precursor Tyrosine reduces physiological arousal and decreases decision thresholds in reinforcement learning and temporal discounting | bioRxiv [biorxiv.org]
• 13. Effect of L-tyrosine in vitro and in vivo on energy metabolism parameters in brain and liver of young rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Use of microdialysis for monitoring tyrosine hydroxylase activity in the brain of conscious rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. goums.ac.ir [goums.ac.ir]
• 16. Quantification of Modified Tyrosines in Healthy and Diabetic Human Urine using Liquid Chromatography/Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Application Note: Quantitative Proteomics Workflows Utilizing L-Tyrosine-13C9 Labeling

Abstract

This technical guide details the application of L-Tyrosine-13C9 (Tyr-13C9) in quantitative proteomics. While Lysine and Arginine are the standards for Stable Isotope Labeling by Amino acids in Cell culture (SILAC), Tyrosine labeling offers distinct advantages for investigating protein turnover rates (pSILAC) and Tyrosine kinase signaling dynamics (pTyr-SILAC) . This guide provides a comprehensive, self-validating protocol for implementing Tyr-13C9 labeling, addressing metabolic nuances, enrichment strategies, and data analysis pipelines.

Part 1: Strategic Rationale & Mechanism

Why L-Tyrosine-13C9?

Standard SILAC relies on labeled Lysine and Arginine because Trypsin cleaves at these residues, ensuring every C-terminal peptide carries a label.[1] However, L-Tyrosine-13C9 is the superior choice for specific high-value applications:

• Tyrosine Kinase Signaling (pTyr): In drug discovery, distinguishing between background phosphorylation and ligand-induced signaling is critical. Tyr-13C9 labeling allows for the precise quantification of phosphorylation sites specifically on Tyrosine residues, which are often the "master switches" in oncogenic signaling.

• Pulse-Chase Turnover Studies: For measuring Fractional Synthesis Rates (FSR), Tyrosine is an excellent tracer because it enters the protein pool rapidly. Unlike D2O labeling, which requires complex calculations to account for amino acid precursors, Tyr-13C9 provides a defined mass shift (+9.03 Da) that is easily resolvable by high-resolution Orbitrap or TOF instruments.

• Cost & Metabolic Efficiency: In specific auxotrophic models or primary cell lines where Arg/Lys metabolism is perturbed (e.g., Arginine-to-Proline conversion artifacts), Tyrosine offers a metabolically "cleaner" alternative, provided Phenylalanine levels are controlled.

The Mechanism

L-Tyrosine-13C9 contains nine Carbon-13 atoms.[2]

• Monoisotopic Mass Shift: +9.0301 Da.

• ** incorporation:** The label is incorporated into newly synthesized proteins during the "pulse" phase.

• Detection: Mass spectrometry detects the "Heavy" (H) peak shifted by +9 Da relative to the "Light" (L) endogenous peak.

Part 2: Experimental Workflows & Visualization

Workflow A: Pulsed SILAC (pSILAC) for Protein Turnover

This workflow measures the synthesis rate of proteins by switching cells from "Light" to "Heavy" media and tracking label incorporation over time.

Figure 1: pSILAC workflow for determining protein synthesis rates. Cells are switched to Tyr-13C9 media, and label incorporation is measured over time.

Workflow B: Targeted Phosphotyrosine (pTyr) Signaling

This workflow identifies kinase substrates by comparing unstimulated (Light) vs. stimulated (Heavy) cells.

Figure 2: pTyr-SILAC workflow. Enrichment is crucial due to the low stoichiometry of tyrosine phosphorylation.

Part 3: Detailed Protocol

Phase 1: Reagent Preparation & Cell Culture

Critical Causality: Standard FBS contains unlabeled Tyrosine. You must use dialyzed FBS to prevent isotopic dilution, which would skew quantification.

• Media Formulation:

  • Base: SILAC-compatible DMEM or RPMI (deficient in Tyr, Lys, Arg).

  • Supplement: 10% Dialyzed FBS (10 kDa cutoff).[3]

  • Label addition: Add L-Tyrosine-13C9 to a final concentration of 72 mg/L (for DMEM) or 50 mg/L (for RPMI).

  • Note: Ensure L-Phenylalanine is present at standard concentrations to maintain cell health, but monitor for Phe-to-Tyr conversion (see Troubleshooting).

• Cell Adaptation:

  • Passage cells for at least 5 doublings in the labeled media to achieve >98% incorporation (for steady-state experiments) or prepare for the "switch" (for pulse-chase).

Phase 2: Sample Preparation (pTyr Enrichment Focus)

Critical Causality: Phosphotyrosine is low abundance (<1% of total phosphorylation). Without enrichment, the signal will be lost in the noise of pSer/pThr and non-phosphorylated peptides.

• Lysis:

  • Lyse cells in 8M Urea buffer containing 1 mM Sodium Orthovanadate (Tyrosine phosphatase inhibitor) and Protease Inhibitor Cocktail .

  • Why Urea? It denatures phosphatases immediately, preserving the transient pTyr signal.

• Digestion:

  • Dilute Urea to <2M.

  • Add TPCK-treated Trypsin (1:50 enzyme:protein ratio). Incubate overnight at 37°C.

  • Desalt peptides using C18 Sep-Pak columns.

• pTyr Enrichment (Mandatory):

  • Use Anti-pTyr antibodies (e.g., P-Tyr-100 or 4G10) conjugated to agarose beads.

  • Incubate desalted peptides with beads for 4 hours at 4°C.

  • Elute with 100 mM Glycine (pH 2.5) or Phenyl phosphate.

Phase 3: LC-MS/MS Acquisition

• Instrument: Orbitrap (Exploris/Eclipse) or TIMS-TOF.

• Resolution: Set MS1 resolution to 60,000 or 120,000 at 200 m/z.

  • Reasoning: You must resolve the neutron binding energy differences and clearly distinguish the +9.03 Da isotopic envelope from co-eluting contaminants.

• Dynamic Exclusion: 30-60 seconds to maximize depth of coverage.

Part 4: Data Analysis & Mathematics

Search Engine Configuration (MaxQuant/Proteome Discoverer)

• Variable Modification: Oxidation (M), Acetylation (Protein N-term), Phospho (Y) .

• Label Setup:

  • Light: Tyr (C9H11NO3)

  • Heavy: Tyr-13C9 (+9.0301 Da).

  • Note: Do not set Lys/Arg as heavy unless performing a double-label experiment.

Calculating Fractional Synthesis Rate (FSR)

For pulse-chase experiments, the FSR is calculated based on the ratio of Heavy (new) to Total (Heavy + Light) signal intensity over time.

Formula:

Where:

• = Intensity of Heavy peptide at time .
• = Intensity of Light peptide at time .

Turnover Rate (

): Plot against time ( ). The slope of the line is (assuming steady state where synthesis = degradation).

Data Summary Table

Parameter	Standard SILAC (Lys/Arg)	Tyrosine-13C9 Labeling
Mass Shift	+8 Da (Lys), +10 Da (Arg)	+9.03 Da (Tyr)
Peptide Coverage	100% (C-terminal)	Variable (Tyr-containing peptides only)
Primary Use	Global Proteome Quant	pTyr Signaling, Protein Turnover
Metabolic Risk	Arg-to-Pro Conversion	Phe-to-Tyr Conversion
Enrichment	Optional	Required for pTyr studies

Part 5: Troubleshooting & Quality Control

The Phenylalanine-Tyrosine Trap

Issue: Cells can metabolically convert Phenylalanine (Phe) to Tyrosine (Tyr) via Phenylalanine Hydroxylase (PAH).

• Symptom: In a Heavy Tyr experiment, you observe "Light" Tyr appearing even after 100% labeling should have occurred, or lower-than-expected incorporation rates.

• Solution:

  • Excess Label: Use a high concentration of Tyr-13C9 (e.g., 2x standard media formulation) to outcompete endogenous synthesis.

  • QC Step: Check the mass spectrum of a known high-turnover protein (e.g., Tubulin). If the "Light" peak persists indefinitely, check PAH activity or media formulation.

Scrambling

Issue: Isotope scrambling (recycling of the label into other amino acids).

• Validation: Tyr-13C9 is generally stable. However, verify that no +9 Da shifts appear on non-Tyr peptides during the database search.

References

• Ong, S. E., et al. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics. Molecular & Cellular Proteomics. Link

• Schwanhäusser, B., et al. (2011). Global quantification of mammalian gene expression control. Nature. Link (Foundational reference for protein turnover rates/FSR calculations).

• Blagoev, B., et al. (2004). A proteomics strategy to elucidate tyrosine kinase substrates in growth factor signaling. Nature Biotechnology. Link (Key reference for pTyr-SILAC methodology).

• Doherty, M. K., et al. (2005). Proteome dynamics in complex organisms: using stable isotopes to monitor individual protein turnover rates.[4] Proteomics. Link

• Thermo Fisher Scientific. SILAC Protein Quantitation Kits & Reagents. Link (Source for dialyzed FBS and media specifications).

Sources

• 1. isotope.com [isotope.com]
• 2. Stable isotope labeling by amino acids in cell culture - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. liverpool.ac.uk [liverpool.ac.uk]

Application Note: Precision In Vivo Metabolic Labeling with L-Tyrosine-13C9

Abstract

This guide outlines high-resolution protocols for utilizing L-Tyrosine-13C9 (U-13C9) in murine models to quantify protein turnover rates and catecholamine neurotransmitter flux. Unlike non-essential amino acids that suffer from extensive scrambling, Tyrosine’s metabolic stability and distinct branching pathways—into proteome incorporation, catecholamine synthesis, and fumarate/acetoacetate catabolism—make it a high-fidelity probe for metabolic phenotyping. This document details experimental design, mass spectrometry transitions, and kinetic calculations, specifically addressing the carbon-loss stoichiometry during dopamine biosynthesis.

Metabolic Fate & Tracer Logic

L-Tyrosine-13C9 introduces a +9 Da mass shift into the free amino acid pool. Upon administration, it follows three primary divergences. Understanding these is critical for selecting the correct mass spectrometry transitions.

The Metabolic Fork

• Protein Synthesis: Direct incorporation into polypeptides (Retains +9 Da).

• Catecholamine Synthesis: Hydroxylation to L-DOPA (+9 Da) followed by decarboxylation to Dopamine. Crucial Note: Decarboxylation removes the C1 carboxyl group. If using U-13C9 Tyrosine, the resulting Dopamine will retain only 8 labeled carbons, resulting in a +8 Da shift , not +9.

• Catabolism: Transamination and eventual cleavage into Fumarate (TCA cycle entry) and Acetoacetate (Ketogenesis).

Pathway Visualization

The following diagram illustrates the flow of 13C atoms and the resulting mass shifts.

Figure 1: Metabolic fate of L-Tyrosine-13C9. Note the mass shift change from M+9 to M+8 during Dopamine synthesis due to decarboxylation.

Protocol A: Measuring Fractional Synthesis Rate (FSR) of Muscle Protein

This protocol uses a "Pulse-Chase" approach to determine how quickly muscle protein is being built.

Experimental Design

• Model: C57BL/6J Mice (Age 10-12 weeks).

• Tracer: L-Tyrosine-13C9 (sterile saline solution).

• Route: Intravenous (IV) Bolus Injection (Lateral Tail Vein).[1]

• Dose: 40 mg/kg body weight (Supraphysiological dose to flood the precursor pool).

Step-by-Step Workflow

• Pre-Experiment Prep: Fast mice for 4 hours to normalize basal insulin levels.

• Tracer Administration:

  • Prepare 20 mg/mL L-Tyrosine-13C9 in 0.9% saline. Warm to 37°C to ensure solubility.

  • Inject bolus (approx. 50-100 µL depending on weight) over 5-10 seconds.

  • Tip: Record exact injection time (

    ).

• Tissue Sampling (Time Course):

  • Sacrifice cohorts at

    minutes.

  • Rapidly harvest Gastrocnemius muscle and freeze-clamp in liquid nitrogen immediately to stop metabolism.

  • Collect terminal blood via cardiac puncture for plasma enrichment analysis.

• Sample Processing:

  • Plasma: Precipitate proteins with sulfosalicylic acid; analyze supernatant for Free Tyrosine Enrichment (Precursor Pool).

  • Muscle: Homogenize; separate supernatant (intracellular free pool) from pellet (bound protein). Hydrolyze pellet (6N HCl, 110°C, 24h) to release bound amino acids.

Calculation (Precursor-Product Model)

Calculate FSR (%/hour) using the enrichment of the product (protein-bound) relative to the precursor (plasma/intracellular free).[2]

• : Enrichment (Mole Percent Excess, MPE) of Tyr-13C9 in hydrolyzed muscle.
• : Average enrichment of free Tyr-13C9 in plasma/tissue fluid during the interval.

Protocol B: In Vivo Dopamine Synthesis Flux

This protocol is critical for neuropharmacology, assessing how drugs affect dopamine production rates.

Experimental Design

• Route: Intraperitoneal (IP) Injection or Continuous IV Infusion.

• Dose: 20 mg/kg (Pulse) or 10 mg/kg/hr (Infusion).

• Inhibitor Control: Use NSD-1015 (AADC inhibitor) in a control group to accumulate L-DOPA if measuring Tyrosine Hydroxylase activity specifically.

Mass Spectrometry Targets

Because Dopamine synthesis involves decarboxylation, the mass shift changes.

Analyte	Formula	Label State	Mass Shift	Parent Ion (Q1)	Fragment (Q3)
L-Tyrosine	C9H11NO3	U-13C9	+9 Da	191.1 → 200.1	145.1 (loss of COOH)
L-DOPA	C9H11NO4	U-13C9	+9 Da	207.1 → 216.1	161.1
Dopamine	C8H11NO2	13C8	+8 Da	163.1 → 171.1	137.1 (loss of NH3)

Note: Transitions shown are approximate for positive ESI [M+H]+. Optimize on your specific instrument.

Workflow Diagram

Figure 2: Workflow for assessing regional brain dopamine synthesis rates.

Technical Considerations & Troubleshooting

Solubility & Stability

• L-Tyrosine is moderately soluble in water. For high-concentration stock solutions (>20 mM), slight acidification (0.1 M HCl) or warming (37°C) facilitates dissolution.

• Storage: Store powder at room temperature, desiccated. Solutions should be prepared fresh or stored at -20°C for <1 month.

Isotope Recycling

Unlike Leucine, Tyrosine can be synthesized from Phenylalanine. However, L-Tyrosine-13C9 is the end-product of Phenylalanine hydroxylation.[3][4] If you inject Tyr-13C9, you bypass Phenylalanine.

• Risk: Re-incorporation of label from protein breakdown is negligible in short-term (<2h) pulse experiments but becomes a factor in long-term infusions.

Mass Spectrometry Interference

• Ensure chromatographic separation between Tyrosine and its isomers (e.g., o-Tyrosine, m-Tyrosine) if oxidative stress is a variable, though these are rare in healthy tissue.

• Internal Standards: Use deuterated Tyrosine (e.g., Tyr-d4) as an internal standard for absolute quantification, distinct from the 13C9 tracer.

References

• Stable Isotope Tracing in Cancer Metabolism Source: Springer Nature Experiments Link:[Link]

• Measurement of Muscle Protein Fractional Synthesis Rate Source: PubMed (Am J Physiol Endocrinol Metab) Link:[Link]

• Tyrosine Hydroxylase and Regulation of Dopamine Synthesis Source: PMC (NIH) Link:[Link]

• Profiling Metabolism by Deep 13C Labeling Source: PMC (Cell Metab) Link:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. isotope.com [isotope.com]

Application Note: High-Sensitivity Quantification of L-Tyrosine using L-Tyrosine-13C9 via HILIC-MS/MS

Abstract & Introduction

L-Tyrosine is a non-essential amino acid that serves as a critical precursor for catecholamines (dopamine, norepinephrine, epinephrine), thyroxine, and melanin.[1] Accurate quantification of L-Tyrosine in biological matrices (plasma, CSF, cell culture media) is essential for studying metabolic flux, phenylketonuria (PKU) management, and neurotransmitter pathology.

This guide details a robust LC-MS/MS protocol utilizing L-Tyrosine-13C9 as a Stable Isotope-Labeled Internal Standard (SIL-IS). Unlike deuterated analogs (e.g., Tyrosine-d2 or d4), which can exhibit slight chromatographic retention time shifts (the "deuterium isotope effect") leading to ionization variability, the 13C9 isotopologue co-elutes perfectly with endogenous L-Tyrosine. This ensures that the internal standard experiences the exact same matrix suppression or enhancement events as the analyte, providing the highest tier of quantitative accuracy.

Key Advantages of this Protocol

• Orthogonal Selectivity: Utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) to retain polar amino acids without ion-pairing reagents.

• Absolute Normalization: 13C9 labeling corrects for matrix effects and recovery losses dynamically.

• Solubility Optimization: Addresses the notorious poor solubility of Tyrosine in neutral aqueous solvents.

Chemical & Physical Properties[1][2][3][4][5][6][7]

Understanding the physicochemical behavior of the analyte is the foundation of method development.

Property	L-Tyrosine (Endogenous)	L-Tyrosine-13C9 (Internal Standard)
Formula	C H NO	C H NO
Monoisotopic Mass	181.07 Da	~190.10 Da (+9 Da shift)
Polarity (logP)	-2.26 (Highly Polar)	-2.26
pKa Values	2.2 (COOH), 9.1 (NH ), 10.1 (Phenol)	Identical
Solubility	Poor in water (0.45 mg/mL). Soluble in dilute acid/base.[2]	Same behavior.

Experimental Workflow

The following diagram outlines the critical path from sample preparation to data acquisition.

Figure 1: End-to-end workflow for the stable isotope dilution assay of L-Tyrosine.

Detailed Method Protocols

Stock Solution Preparation (Critical Step)

Causality: L-Tyrosine is zwitterionic and poorly soluble in neutral water. Attempts to dissolve it in pure water or methanol often result in precipitation, leading to erratic calibration curves.

• Solvent: Prepare 0.1 M Hydrochloric Acid (HCl) .

• L-Tyrosine-13C9 Stock (1 mg/mL): Weigh 1.0 mg of L-Tyrosine-13C9 into a glass vial. Add 1.0 mL of 0.1 M HCl. Vortex until clear.

• Storage: Store at -20°C. Stable for 6 months.

• Working Solution: Dilute the stock to 10 µg/mL in 90:10 Acetonitrile:Water (compatible with HILIC initial conditions) immediately prior to use.

Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of sample (Plasma/Serum) into a 1.5 mL Eppendorf tube.

• Add 10 µL of L-Tyrosine-13C9 Working Solution (IS).

• Add 200 µL of cold Precipitation Solvent (Acetonitrile:Methanol 75:25 v/v with 0.1% Formic Acid).

  • Note: The addition of acid helps disrupt protein binding.

• Vortex vigorously for 30 seconds.

• Centrifuge at 15,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to an LC vial containing a glass insert.

LC-MS/MS Conditions

Chromatography Strategy: We utilize HILIC (Hydrophilic Interaction Liquid Chromatography) .[3][4][5] Tyrosine is too polar for standard C18 retention (eluting in the void volume where ion suppression is highest). An Amide-HILIC column retains Tyrosine via hydrogen bonding, eluting it away from salts and phospholipids.

• Column: Waters XBridge Amide (2.1 x 100 mm, 3.5 µm) or equivalent.

• Column Temp: 35°C.

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water (pH ~3.0).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient Table:

Time (min)	% Mobile Phase B	Flow Rate (mL/min)	State
0.00	90	0.3	Initial
1.00	90	0.3	Isocratic Hold
4.00	50	0.3	Elution Gradient
4.10	40	0.4	Column Wash
5.50	40	0.4	Wash Hold
5.60	90	0.3	Re-equilibration
8.00	90	0.3	End

Mass Spectrometry Parameters[5]

• Source: Electrospray Ionization (ESI) Positive Mode.

• Capillary Voltage: 3.0 kV.

• Desolvation Temp: 500°C.

• Collision Gas: Argon.[6]

MRM Transitions:

Analyte	Precursor (Q1)	Product (Q3)	Type	Collision Energy (eV)	Mechanistic Origin
L-Tyrosine	182.1	136.1	Quant	18	Loss of HCOOH (Formic Acid)
182.1	165.1	Qual	12	Loss of NH (Ammonia)
L-Tyrosine-13C9	191.1	144.1	Quant	18	Loss of H COOH
191.1	174.1	Qual	12	Loss of NH (Retains all C)

Mechanistic Fragmentation Logic

Understanding the mass shift is vital for verifying the internal standard.

• Precursor: L-Tyrosine is C

  . 13C9 adds exactly 9 carbons ~1.003 Da +9 Da.

• Fragment 1 (Quant): The loss of the carboxyl group (HCOOH) removes one carbon .

  • Endogenous: 182 - 46 = 136.

  • 13C9 IS: The fragment retains 8 carbons. Mass shift = +8 Da. 136 + 8 = 144 .

• Fragment 2 (Qual): The loss of ammonia (NH

  ) removes zero carbons .

  • Endogenous: 182 - 17 = 165.

  • 13C9 IS: The fragment retains 9 carbons.[7][8] Mass shift = +9 Da. 165 + 9 = 174 .

Figure 2: Fragmentation pathway of L-Tyrosine-13C9 illustrating the specific mass shifts.

Validation & Troubleshooting

Self-Validating Criteria

• IS Response Consistency: Plot the peak area of L-Tyrosine-13C9 across the entire run. Variations >15% indicate matrix effects or injection errors.

• Retention Time Lock: The retention time of the analyte and the 13C9 IS must match within ±0.02 minutes. Any deviation suggests the wrong peak or chromatographic instability.

Common Pitfalls

• Low Sensitivity: Often caused by high organic content in the final sample injection solvent. Ensure the sample diluent matches the initial mobile phase (90% ACN). If you inject a 100% aqueous sample into a HILIC column, peak shape will collapse.

• Carryover: Tyrosine can stick to metallic surfaces. Use a needle wash of 10% Formic Acid in Water/MeOH.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 6057, Tyrosine. [Link]

• Guo, K. et al. Hydrophilic interaction chromatography for the analysis of amino acids. Journal of Chromatography A. [Link][3]

• ResearchGate Discussions. Solubility of L-Tyrosine in acidic media. [Link]

Sources

• 1. L-Tyrosine in Cell Culture [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of reversed-phase, hydrophilic interaction, and porous graphitic carbon chromatography columns for an untargeted toxicometabolomics study in pooled human liver microsomes, rat urine, and rat plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. halocolumns.com [halocolumns.com]
• 6. researchgate.net [researchgate.net]
• 7. Quantification of Modified Tyrosines in Healthy and Diabetic Human Urine using Liquid Chromatography/Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. quora.com [quora.com]

Application Note: Quantitative Proteomics Using L-Tyrosine-¹³C₉ in Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC)

<_ _>

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Precision in Quantitative Proteomics

Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is a robust metabolic labeling strategy that provides highly accurate and reproducible quantification of proteins in complex samples.[1][2][3] By incorporating stable, non-radioactive heavy isotopes into the entire proteome of living cells, SILAC enables the direct comparison of protein abundance between different experimental conditions.[2][4] This method's key advantage lies in its ability to combine cell populations before sample processing, which minimizes experimental variability and enhances quantitative precision.[4][5] This application note provides a detailed guide to the use of L-Tyrosine-¹³C₉, a specific heavy amino acid, in SILAC workflows for applications ranging from fundamental cell signaling research to drug discovery.

The Principle of SILAC and the Role of L-Tyrosine-¹³C₉

The core principle of SILAC involves growing two or more cell populations in identical culture media, differing only in the isotopic composition of one or more essential amino acids.[2][3] One population is cultured in "light" medium containing the natural abundance amino acid (e.g., ¹²C-Tyrosine), while the other is cultured in "heavy" medium containing a stable isotope-labeled counterpart, such as L-Tyrosine-¹³C₉.

After a sufficient number of cell divisions (typically at least five), the heavy amino acid is fully incorporated into the proteome.[4][6] The two cell populations can then be subjected to different treatments (e.g., drug vs. vehicle). Following treatment, the populations are combined 1:1, and the proteins are extracted, digested (commonly with trypsin), and analyzed by high-resolution liquid chromatography-mass spectrometry (LC-MS/MS).[7]

Chemically identical peptides from the light and heavy populations are indistinguishable during chromatographic separation but are resolved in the mass spectrometer due to a specific mass shift.[1][8] For L-Tyrosine-¹³C₉, each tyrosine-containing peptide from the heavy population will be 9 Daltons heavier than its light counterpart. The relative abundance of a protein is determined by comparing the signal intensities of the heavy and light peptide pairs.[1][2]

Why L-Tyrosine-¹³C₉?

• Essential Amino Acid: While often synthesized from phenylalanine, for cells unable to perform this conversion, tyrosine becomes essential, ensuring its uptake from the culture medium.[9][10]

• Phosphorylation Studies: Tyrosine phosphorylation is a critical post-translational modification (PTM) in cell signaling pathways.[6] Using labeled tyrosine is particularly advantageous for studies focused on phosphotyrosine-dependent signaling, as it directly labels the residue of interest.[6][11]

• Complementary to Arginine/Lysine Labeling: While arginine and lysine are the most common choices for SILAC due to trypsin's cleavage specificity, tyrosine labeling offers an alternative for specific research questions or when arginine-to-proline conversion is a concern.[12]

Experimental Design and Workflow

A successful SILAC experiment is divided into two main phases: the adaptation (labeling) phase and the experimental phase.[2][13]

Workflow Overview

Caption: High-level workflow for a SILAC experiment using L-Tyrosine-¹³C₉.

Detailed Protocols

Part A: Cell Culture and Labeling

Crucial Consideration: The success of a SILAC experiment hinges on achieving near-complete (>98%) incorporation of the heavy amino acid. Incomplete labeling is a major source of quantification error.[12]

Materials and Reagents:

• SILAC-grade DMEM or RPMI-1640 deficient in L-Tyrosine, L-Lysine, and L-Arginine

• Dialyzed Fetal Bovine Serum (dFBS) (to prevent introduction of unlabeled amino acids)[14][15]

• L-Tyrosine (Light)

• L-Tyrosine-¹³C₉ (Heavy, Cambridge Isotope Laboratories or equivalent)

• Standard cell culture reagents (PBS, Trypsin-EDTA, antibiotics)[16]

• Sterile 0.22µm filters[17]

Protocol:

• Media Preparation:

  • Prepare "Light" and "Heavy" SILAC media by supplementing the amino acid-deficient base medium.

  • For both, add the standard concentrations of L-Lysine and L-Arginine.

  • To the "Light" medium, add the standard concentration of light L-Tyrosine.

  • To the "Heavy" medium, add the same concentration of L-Tyrosine-¹³C₉.

  • Supplement both media with 10% dFBS and any necessary antibiotics.[16]

  • Sterile-filter the final media preparations.[17]

• Cell Adaptation:

  • Split the desired cell line from a standard culture into two separate flasks.

  • Culture one flask in the prepared "Light" medium and the other in the "Heavy" medium.

  • Maintain the cells in their respective SILAC media for at least five to six cell doublings to ensure complete incorporation of the labeled amino acid.[5][6] The exact number of passages will depend on the cell line's doubling time and protein turnover rates.

• Verification of Labeling Efficiency:

  • Before starting the main experiment, it is essential to verify the incorporation efficiency.

  • Harvest a small population of cells from the "Heavy" culture.

  • Extract proteins, perform an in-gel or in-solution tryptic digest, and analyze the peptides via LC-MS.[18]

  • Search the data for tyrosine-containing peptides and calculate the incorporation efficiency by comparing the area under the curve for the heavy peptide peak versus the total (heavy + any remaining light).

  • % Incorporation = [Heavy Peak Area / (Heavy Peak Area + Light Peak Area)] * 100

  • If incorporation is below 98%, continue passaging the cells in the heavy medium and re-test.[13]

Part B: Sample Preparation and Mass Spectrometry

• Experimental Treatment: Once full incorporation is confirmed, treat the "Light" and "Heavy" cell populations according to your experimental design (e.g., control vs. drug treatment, time-course points).

• Cell Harvesting and Mixing:

  • Wash cells with ice-cold PBS.[16]

  • Harvest the cells (e.g., by scraping or trypsinization).

  • Accurately count the cells from each population.

  • Crucial Step: Combine the "Light" and "Heavy" cell populations in a precise 1:1 ratio. Inaccurate mixing is a significant source of systematic error.[12]

• Protein Extraction and Digestion:

  • Lyse the combined cell pellet using a suitable lysis buffer (e.g., RIPA) containing protease and phosphatase inhibitors.[16][17]

  • Quantify the total protein concentration using a BCA assay or similar method.[17]

  • Proceed with either in-solution or in-gel tryptic digestion. The in-gel approach involves running the protein lysate briefly on an SDS-PAGE gel, excising the entire protein lane, and digesting the proteins within the gel matrix.[7]

  • For in-gel digestion:

    • Reduce proteins with DTT or TCEP.

    • Alkylate cysteine residues with iodoacetamide.[13]

    • Digest overnight with sequencing-grade trypsin.[13]

    • Extract peptides from the gel matrix.

• LC-MS/MS Analysis:

  • Analyze the resulting peptide mixture using a high-resolution Orbitrap-based mass spectrometer or equivalent.[13]

  • The mass spectrometer will acquire MS1 scans (to detect the peptide pairs) and MS2 scans (to fragment peptides for identification).

Data Analysis and Interpretation

The analysis of SILAC data involves identifying peptides, finding the corresponding light/heavy pairs, and calculating the intensity ratio for each pair.

Data Analysis Workflow

Caption: Core steps in the computational analysis of SILAC-MS data.

Specialized software like MaxQuant or Proteome Discoverer is essential for this process.[13][19] The software identifies peptide pairs based on the known mass shift of L-Tyrosine-¹³C₉ (+9.030 Da) and their co-elution profile. The ratio of the area under the curve for the heavy and light peaks is calculated for thousands of peptides. These peptide ratios are then aggregated to determine the overall abundance ratio for each protein.

Example Data Presentation

The final output is typically a list of quantified proteins with their corresponding heavy/light (H/L) ratios. This data allows for the identification of proteins that are up- or down-regulated in response to the experimental treatment.

Protein ID	Gene Name	Peptides Quantified	H/L Ratio (Drug/Control)	Log₂(H/L Ratio)	Regulation
P04637	TP53	8	0.98	-0.03	Unchanged
P00533	EGFR	15	2.54	1.34	Upregulated
P15056	BRAF	11	2.15	1.10	Upregulated
Q06609	MAPK1	12	0.45	-1.15	Downregulated
P62258	ACTG1	21	1.01	0.01	Unchanged

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Labeling (<98%)	- Insufficient cell doublings.- Presence of unlabeled tyrosine in media supplements (e.g., non-dialyzed serum).[14]- Cell line synthesizes its own tyrosine.	- Continue passaging cells for more doublings and re-test.[13]- Ensure only dialyzed FBS is used.[14]- Consider using a tyrosine auxotrophic cell line.
H/L Ratios Skewed from 1:1 in a Control Experiment	- Inaccurate cell counting leading to unequal mixing.[12]- Differential cell lysis or protein loss in one sample before mixing.	- Use a highly accurate cell counting method (e.g., automated counter).- Perform a mixing ratio check experiment before the main experiment.- Always mix samples at the earliest possible stage (i.e., combine live cells).[4]
High Variability in Peptide Ratios for the Same Protein	- Low signal intensity for one or both peptide peaks.- Co-eluting, interfering ions in the mass spectrometer.	- Ensure sufficient starting material to get good signal.- Use software filters to exclude peptides with low scores or high variability.- Require quantification based on at least 2-3 peptides per protein for higher confidence.[14]
Arginine-to-Proline Conversion Artifacts	- Some cell lines can metabolically convert heavy arginine to heavy proline, creating additional isotopic peaks and complicating quantification.	- This is not an issue when labeling with L-Tyrosine-¹³C₉. This highlights an advantage of using tyrosine or leucine for labeling in cell lines known for this conversion.[4]

Applications in Drug Development and Research

SILAC is a powerful tool for elucidating cellular responses to stimuli and has wide-ranging applications:

• Target Engagement & Pathway Analysis: Quantify changes in protein expression or PTMs (like phosphorylation) upon drug treatment to confirm target engagement and map downstream signaling effects.[6][20]

• Biomarker Discovery: Compare proteomes of diseased vs. healthy cells or drug-sensitive vs. resistant cell lines to identify potential biomarkers.

• Protein-Protein Interaction Studies: Use SILAC in combination with immunoprecipitation (IP-MS) to differentiate true interaction partners from non-specific background contaminants.[2]

• Protein Turnover Analysis: Employ dynamic SILAC (dSILAC) to measure the synthesis and degradation rates of proteins, providing insights into cellular homeostasis.[19]

References

• Wikipedia. (2023). Stable isotope labeling by amino acids in cell culture. Retrieved from [Link]

• iHerb. (2023, June 9). L-Tyrosine Supplements: Benefits, Stress, and More. Wellness Hub. Retrieved from [Link]

• MYPROTEIN. (2022, January 14). L-Tyrosine | Benefits, Uses, Dosage & Side Effects. Retrieved from [Link]

• Cleveland Clinic. (2023, April 13). Should You Try an L-Tyrosine Supplement? A Look at Its Benefits and Side Effects. Retrieved from [Link]

• Gu, H., et al. (2011). Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation. In Methods in Molecular Biology. Humana Press. Retrieved from [Link]

• Creative Biostructure. (2018, December 13). SILAC: Principles, Workflow & Applications in Proteomics. Retrieved from [Link]

• UT Southwestern Proteomics Core. (n.d.). SILAC Quantitation. Retrieved from [Link]

• G-Biosciences. (2018, April 13). SILAC: A General Workflow for Improved Mass Spectrometry. Retrieved from [Link]

• Park, H., et al. (2012). Effective correction of experimental errors in quantitative proteomics using stable isotope labeling by amino acids in cell culture (SILAC). Proteome Science, 10(1), 23. Retrieved from [Link]

• Yao, X., et al. (2014). Quantitative Comparison of Proteomes Using SILAC. Current Protocols in Bioinformatics, 45, 13.23.1–13.23.14. Retrieved from [Link]

• ResearchGate. (n.d.). Workflow for quantitative proteomic experiments using SILAC. Retrieved from [Link]

• Yale School of Medicine. (n.d.). Stable Isotopic Labeling by Amino Acids in Cell Culture or SILAC. Proteomics & Metabolomics Facility. Retrieved from [Link]

• Animated biology with Arpan. (2022, December 1). Stable isotope labeling by amino acids in cell culture | applications of SILAC. YouTube. Retrieved from [Link]

• CIL Isotope Separations. (2018, August 28). How to Use video for SILAC metabolic labeling using mass spectromety. YouTube. Retrieved from [Link]

• Wu, Z., et al. (2023). Benchmarking SILAC Proteomics Workflows and Data Analysis Platforms. bioRxiv. Retrieved from [Link]

• Pan, C., et al. (2013). Development of a 5-plex SILAC Method Tuned for the Quantitation of Tyrosine Phosphorylation Dynamics. Molecular & Cellular Proteomics, 12(9), 2610–2623. Retrieved from [Link]

• Baitai Biotechnology. (n.d.). Application and Challenges of SILAC Labeling Method in Quantitative Proteomics. Retrieved from [Link]

• ResearchGate. (2007). (PDF) Application of the SILAC (stable isotope labeling with amino acids in cell culture) technique in quantitative comparisons for tissue proteome expression. Retrieved from [Link]

• WebMD. (n.d.). Tyrosine: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews. Retrieved from [Link]

• Healthline. (2023, March 10). Tyrosine: Benefits, Side Effects and Dosage. Retrieved from [Link]

• Harsha, H. C., & Pandey, A. (2008). Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Quantitative Proteomics. In Methods in Molecular Biology. Humana Press. Retrieved from [Link]

• Silantes. (2023, December 11). Applications of Stable Isotope-Labeled Molecules. Retrieved from [Link]

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• 5. SILAC - Based Proteomics Analysis - Creative Proteomics [creative-proteomics.com]
• 6. Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - US [thermofisher.com]
• 8. Keck Mass Spectrometry & Proteomics Resource | Yale Research [research.yale.edu]
• 9. L-Tyrosine Supplements: Benefits, Stress, and More | Wellness Hub [ie.iherb.com]
• 10. health.clevelandclinic.org [health.clevelandclinic.org]
• 11. Development of a 5-plex SILAC Method Tuned for the Quantitation of Tyrosine Phosphorylation Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effective correction of experimental errors in quantitative proteomics using stable isotope labeling by amino acids in cell culture (SILAC) - PMC [pmc.ncbi.nlm.nih.gov]
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• 20. Applications of Stable Isotope-Labeled Molecules | Silantes [silantes.com]

Technical Notes & Optimization

How to improve L-Tyrosine-13C9 incorporation efficiency in mammalian cells

Topic: Improving L-Tyrosine-13C9 Incorporation Efficiency in Mammalian Cells Content Type: Technical Troubleshooting & Optimization Guide

Introduction: The Tyrosine Challenge

Welcome to the Technical Support Center. You are likely here because your SILAC (Stable Isotope Labeling by Amino acids in Cell culture) experiments with L-Tyrosine-13C9 are showing incomplete incorporation (<95%), or you are experiencing precipitation issues during media preparation.

Unlike Lysine and Arginine (the standard SILAC amino acids), Tyrosine presents unique physicochemical and metabolic challenges. It is sparingly soluble at neutral pH and is subject to endogenous synthesis from Phenylalanine. This guide addresses these specific bottlenecks to ensure high-fidelity labeling.

Module 1: Metabolic Interference (The Phenylalanine Leak)

Issue: You are using 100% heavy Tyrosine media and dialyzed serum, but mass spectrometry still detects significant "light" Tyrosine peptides.

Root Cause: Phenylalanine Hydroxylase (PAH) Activity. Many mammalian cell lines (especially hepatic, renal, and certain cancer lines) express PAH, which enzymatically converts Phenylalanine (Phe) into Tyrosine (Tyr). If your media contains standard "Light" Phenylalanine, the cells will synthesize their own "Light" Tyrosine, diluting your "Heavy" isotope pool.

The Mechanism

PAH catalyzes the hydroxylation of the aromatic ring of Phenylalanine to form Tyrosine.[1] Since the 13C9 label is typically on the Tyrosine aromatic ring, endogenous synthesis from light Phenylalanine creates a direct competitor.

Figure 1: The Metabolic Leak. Light Phenylalanine is converted to Light Tyrosine by PAH, contaminating the Heavy Tyrosine pool.

Troubleshooting Protocol: The "Double-Label" Fix

If you suspect PAH activity (common in HepG2, HEK293, or primary hepatocytes), you cannot simply remove Phenylalanine, as it is an essential amino acid.

Option A: Titration (Moderate PAH activity) Reduce the concentration of Light Phenylalanine in the media to the minimum required for cell survival (typically 0.1–0.2 mM), forcing the cell to scavenge the abundant Heavy Tyrosine.

Option B: Double Labeling (High PAH activity - Recommended) Replace Light Phenylalanine with Heavy Phenylalanine (e.g., 13C9, 15N) .

• Logic: If the cell converts Heavy Phe to Tyr, it creates Heavy Tyr. The "leak" becomes part of your signal, not the noise.

Module 2: Media Formulation & Solubility

Issue: L-Tyrosine-13C9 precipitates when added to the media, or crystals form during storage at 4°C.

Root Cause: Low Solubility at Neutral pH. L-Tyrosine has one of the lowest solubilities of all amino acids in water (~0.45 mg/mL at pH 7). Standard media preparation protocols often fail because they attempt to dissolve Tyrosine directly into neutral buffer.

Solubility Data Table

Solvent Condition	Solubility Limit (approx.)	Suitability for Cell Culture
Water (pH 7.0)	0.45 mg/mL	Poor (High risk of precipitation)
0.1 M HCl (Acidic)	~10 mg/mL	Good (Must neutralize upon addition)
0.1 M NaOH (Basic)	~30 mg/mL	Excellent (Preferred for stock solutions)
Disodium Salt Form	>100 mg/mL	Best (Highly soluble, but expensive)

Protocol: Preparation of Stable 1000x Stock

Do not add L-Tyrosine-13C9 powder directly to DMEM/RPMI. Follow this specific sequence:

• Calculate: Determine the mass required for a 50 mM or 70 mM stock solution (typical working concentration in DMEM is ~0.4 mM).

• Alkaline Dissolution: Dissolve the L-Tyrosine-13C9 powder in 0.1 M NaOH (or 1 M NaOH for very high concentrations). Vortex until completely clear.

  • Note: The phenolic hydroxyl group deprotonates at high pH, vastly increasing solubility.

• Sterilization: Filter sterilize using a 0.22 µm PES membrane.

• Storage: Store aliquots at -20°C. Do not store at 4°C for extended periods, as the pH shift can cause crystallization.

• Usage: Add the alkaline stock to the media slowly while stirring. The buffering capacity of the media (HEPES/Bicarbonate) will neutralize the small volume of NaOH.

Module 3: Serum Contamination

Issue: Incorporation plateaus at 80-90% regardless of passage number.

Root Cause: Non-Dialyzed FBS. Standard Fetal Bovine Serum (FBS) contains significant levels of amino acids. Even a 10% FBS supplement introduces enough "light" Tyrosine to prevent complete labeling.

The Dialysis Standard

You must use Dialyzed FBS (dFBS) . However, not all dFBS is equal.

• Requirement: 10,000 MWCO (Molecular Weight Cut-Off).[2][3]

• Verification: Check the manufacturer's certificate of analysis for "Free Amino Acid" levels.

• Impact: Dialysis removes free amino acids but retains growth factors bound to carrier proteins (like albumin).

Warning: Dialysis removes small molecules essential for some cell lines (e.g., nucleosides).[3][4] If cells stop growing in dFBS, supplement with a nucleoside mix (Adenosine, Guanosine, Cytidine, Uridine, Thymidine).

Module 4: Experimental Workflow

Question: How long must I culture the cells to achieve >95% incorporation?

Answer: The "Rule of Five." You need minimum 5 to 6 cell doublings . This is not the same as 5 passages. If you split cells 1:2, five passages = 5 doublings. If you split 1:10, two passages > 6 doublings.

Visual Workflow: The Labeling Timeline

Figure 2: Step-by-step labeling workflow. Note the adaptation phase to prevent metabolic shock from dialyzed serum.

Frequently Asked Questions (FAQ)

Q: Can I use "Silac-ready" media kits? A: Yes, but check the formulation. Many kits are designed for Lys/Arg SILAC and may already contain light Tyrosine. You need "Drop-out" media specifically lacking Tyrosine (and usually Lys/Arg/Phe) so you can add your own isotopes.

Q: My cells look unhealthy in dialyzed FBS. What now? A: Dialysis strips out more than just amino acids.[2][4][5]

• Add Nucleosides: Supplement with 1x Embryonic Stem Cell nucleoside mix.

• Increase Serum: Bump dFBS from 10% to 15% temporarily.

• Adapt Slowly: Mix Standard FBS and Dialyzed FBS (50:50) for one passage before switching to 100% Dialyzed.

Q: Why is Tyrosine-13C9 preferred over Tyrosine-15N? A: 13C9 provides a mass shift of +9 Da. 15N (single atom) provides only +1 Da, which overlaps with the natural isotopic envelope of the peptide, making quantification difficult. 13C9 moves the heavy peak clearly away from the light peak.

References

• Ong, S. E., et al. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics. Molecular & Cellular Proteomics.

• Vowinckel, J., et al. (2014). The thermodynamic basis of amino acid solubility. New Biotechnology. (Explains the pKa and solubility limits of Tyrosine).

• Thermo Fisher Scientific. (n.d.). SILAC Protein Quantitation Kits and Reagents - Technical Guide. (Protocols for Dialyzed FBS usage).

• Geiger, T., et al. (2011). Super-SILAC mix for quantitative proteomics of human tumor tissue. Nature Methods. (Discusses amino acid interconversion issues in cancer lines).

• Sigma-Aldrich. (n.d.). Amino Acid Solubility & Stability in Cell Culture Media.

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• 3. scientificlabs.ie [scientificlabs.ie]
• 4. biowest.net [biowest.net]
• 5. Fetal Bovine Serum (FBS), Dialyzed, Origin South America [capricorn-scientific.com]

Technical Support Center: Minimizing Metabolic Conversion of L-Tyrosine-13C9

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing L-Tyrosine-13C9 in their experiments. This guide provides in-depth strategies, troubleshooting advice, and frequently asked questions to help you minimize the metabolic conversion of your isotopically labeled L-Tyrosine, ensuring the integrity of your study results.

Introduction: The Challenge of Metabolic Conversion

L-Tyrosine-13C9 is a powerful tool for tracing metabolic pathways and quantifying protein dynamics. However, its utility can be compromised by its natural conversion into various downstream metabolites. Understanding and mitigating this conversion is critical for accurate experimental outcomes. This guide is designed to equip you with the knowledge and protocols to effectively control for the metabolic fate of L-Tyrosine-13C9 in your model system.

L-Tyrosine is a non-essential amino acid that serves as a precursor for a wide array of biologically crucial molecules.[1][2] Its metabolic pathways are diverse and active in many cell types. The primary conversion routes include:

• Catecholamine Synthesis: Tyrosine is the starting point for the synthesis of dopamine, norepinephrine, and epinephrine.[1][3][4]

• Melanin Production: The enzyme tyrosinase initiates the conversion of tyrosine into melanin, the primary pigment in skin and hair.[1][3][5]

• Energy Production: Tyrosine can be catabolized into fumarate and acetoacetate, which then enter the citric acid cycle for energy generation.[1]

• Thyroid Hormone Synthesis: Tyrosine is a key component in the production of thyroxine and triiodothyronine.[1]

The following diagram illustrates the major metabolic fates of L-Tyrosine:

Caption: Major metabolic pathways of L-Tyrosine.

Frequently Asked Questions (FAQs)

Q1: My mass spectrometry results show multiple peaks corresponding to 13C-labeled metabolites. How can I confirm they are derived from L-Tyrosine-13C9?

A1: The presence of multiple labeled peaks is a strong indicator of metabolic conversion. To confirm their origin, you should:

• Analyze Isotope Patterns: The number of 13C atoms in the fragments of the suspected metabolites should be consistent with the known biochemistry of the L-Tyrosine conversion pathways.

• Use Tandem MS (MS/MS): Fragmenting the parent ions of the suspected metabolites will provide structural information that can be matched to known structures of tyrosine-derived molecules. The fragmentation pattern should retain the 13C label on the relevant parts of the molecule.

• Run a Labeled Standard: If commercially available, a 13C-labeled standard of the suspected metabolite can be run to compare retention times and fragmentation patterns.

Q2: What are the primary enzymes I should target to inhibit L-Tyrosine conversion?

A2: The key enzymes to target depend on the specific metabolic pathway you wish to block. The most common targets are:

• Tyrosine Hydroxylase (TH): This is the rate-limiting enzyme in the synthesis of catecholamines.[6][7]

• Tyrosinase: This enzyme is crucial for the production of melanin.[5][8]

• Tyrosine Aminotransferase (TAT): This enzyme initiates the catabolism of tyrosine for energy production.[9][10]

Q3: Can I use a general protein synthesis inhibitor to prevent the incorporation of L-Tyrosine-13C9 into new proteins?

A3: While general protein synthesis inhibitors like cycloheximide can be used, they come with significant caveats.[11][12] They will halt all protein synthesis, which can induce cellular stress and may not be suitable for long-term experiments or studies where cellular function needs to be maintained. High doses can completely inhibit protein synthesis, while lower doses may only partially reduce it.[12] It is crucial to perform dose-response and toxicity assays to determine the optimal concentration for your specific cell line and experimental duration.

Troubleshooting Guides

Issue 1: Significant loss of L-Tyrosine-13C9 signal over a short time course.

Possible Cause: Rapid enzymatic conversion of L-Tyrosine-13C9.

Troubleshooting Steps:

• Identify the Dominant Pathway:

  • Analyze your cell or tissue type. For example, melanoma cell lines will have high tyrosinase activity[13][14], while neuronal cells will have high tyrosine hydroxylase activity.[6] Liver cells have high levels of tyrosine aminotransferase.[9]

• Select and Apply Inhibitors:

  • Based on the likely dominant pathway, choose a specific inhibitor. See the table below for recommendations.

  • Always perform a dose-response curve to determine the optimal inhibitor concentration that minimizes conversion without causing significant cytotoxicity.

• Optimize Incubation Time:

  • Shorten the incubation time with L-Tyrosine-13C9 to the minimum required for your experimental endpoint. This reduces the window for metabolic conversion.

Table 1: Recommended Inhibitors for Key L-Tyrosine Metabolic Enzymes

Target Enzyme	Inhibitor	Typical Working Concentration	Notes
Tyrosine Hydroxylase	α-Methyl-p-tyrosine (AMPT)	100-500 µM	A competitive inhibitor.[6][15]
Tyrosinase	Kojic Acid	100-400 µM	A well-established tyrosinase inhibitor.[13][16] Can cause skin sensitivity in some in vivo models.
Arbutin	1-5 mM	A hydroquinone derivative, often used in cosmetics.[13]
Tyrosine Aminotransferase	Retinoic Acid	1-10 µM	Can inhibit the expression of the TAT gene.[11]
Aminotransferase Inhibitors (general)	Varies	A class of compounds that can inhibit aminotransferases.[17] Specificity should be verified.

Issue 2: High background signal from unlabeled L-Tyrosine.

Possible Cause: Contamination from endogenous L-Tyrosine in the cell culture media or biological sample.

Troubleshooting Steps:

• Use Tyrosine-Free Media:

  • For cell culture experiments, switch to a custom-formulated or commercially available tyrosine-free medium. Add L-Tyrosine-13C9 as the sole source of tyrosine.

• Dialyze Serum:

  • If using fetal bovine serum (FBS) or other biological supplements, dialyze them against a tyrosine-free buffer to remove endogenous amino acids.

• Wash Cells Thoroughly:

  • Before lysing or extracting metabolites, wash the cells multiple times with a chilled, tyrosine-free buffer (like PBS) to remove any residual unlabeled tyrosine from the media.

• Optimize Quenching:

  • Rapidly quench metabolic activity to prevent further enzymatic reactions after sample collection.[18] This is typically done by flash-freezing in liquid nitrogen or using cold methanol.

Experimental Protocols

Protocol 1: Inhibition of Catecholamine Synthesis with α-Methyl-p-tyrosine (AMPT)

This protocol is designed for researchers working with neuronal cell lines or other models with high catecholamine production.

Materials:

• Cell culture medium (tyrosine-free, if possible)

• L-Tyrosine-13C9

• α-Methyl-p-tyrosine (AMPT)

• Phosphate-buffered saline (PBS), chilled

• Lysis buffer appropriate for your downstream application

Procedure:

• Cell Seeding: Plate cells at a density that will result in approximately 80% confluency at the time of the experiment.

• Pre-treatment with AMPT:

  • Prepare a stock solution of AMPT.

  • One hour prior to adding L-Tyrosine-13C9, replace the culture medium with fresh medium containing the desired concentration of AMPT (start with a range of 100-500 µM).

• Labeling with L-Tyrosine-13C9:

  • Add L-Tyrosine-13C9 to the medium to the final desired concentration.

  • Incubate for the desired time period.

• Sample Collection:

  • Aspirate the medium.

  • Wash the cells twice with ice-cold PBS.

  • Immediately add lysis buffer or flash-freeze the cell pellet in liquid nitrogen for later analysis.

• Analysis:

  • Proceed with your downstream analysis (e.g., mass spectrometry) to quantify the levels of L-Tyrosine-13C9 and its catecholamine metabolites.

Caption: Workflow for inhibiting catecholamine synthesis.

Protocol 2: Minimizing Melanin Synthesis with Kojic Acid

This protocol is suitable for researchers working with melanocytes or melanoma cell lines.

Materials:

• Cell culture medium

• L-Tyrosine-13C9

• Kojic Acid

• Phosphate-buffered saline (PBS), chilled

• Lysis buffer

Procedure:

• Cell Seeding: Plate cells to achieve 70-80% confluency.

• Pre-treatment with Kojic Acid:

  • Prepare a stock solution of Kojic Acid.

  • Add Kojic Acid to the culture medium to a final concentration of 100-400 µM. Incubate for 24 hours.

• Labeling:

  • Replace the medium with fresh medium containing both Kojic Acid and L-Tyrosine-13C9.

  • Incubate for the desired labeling period.

• Sample Collection and Analysis:

  • Follow steps 4 and 5 from Protocol 1.

References

• PubChem. (2019, May 30). Tyrosine Metabolism Pathway. National Institutes of Health. Retrieved from [Link]

• Koirala, P., et al. (2023). Tyrosinase Inhibitors: A Perspective. PMC - NIH. Retrieved from [Link]

• Coyle, J. T. (1972). Effect of inhibition of catecholamine synthesis on central catecholamine-containing neurones in the developing albino rat. PMC. Retrieved from [Link]

• Donnelly, M., & Roth, W. E. (1989). Inhibition of tyrosine aminotransferase gene expression by retinoic acid. PubMed. Retrieved from [Link]

• Fan, J., et al. (2012). Stable isotope-labeling studies in metabolomics: new insights into structure and dynamics of metabolic networks. PMC - NIH. Retrieved from [Link]

• Sjoerdsma, A., et al. (1965). Inhibition of Catecholamine Biosynthesis in Man. Circulation Research. Retrieved from [Link]

• Wu, K. C., et al. (2022). Isolation and Biological Evaluation of Human Tyrosinase Inhibitors from the Fruit of Xanthium strumarium L. MDPI. Retrieved from [Link]

• Bio-Rad. (n.d.). Tyrosine metabolism p.1 (dopamine) Pathway Map. Retrieved from [Link]

• Wikipedia. (n.d.). Tyrosine. Retrieved from [Link]

• Wikipedia. (n.d.). Tyrosine aminotransferase. Retrieved from [Link]

• Chen, Y. H., et al. (2010). Stable isotope labeling method targeting terminal tyrosine for relative peptide quantitation using mass spectrometry. PubMed. Retrieved from [Link]

• Shi, G., et al. (2024). Development of a human tyrosinase activity inhibition assay using human melanoma cell lysate. Taylor & Francis. Retrieved from [Link]

• Bio-Synthesis Inc. (2014, November 14). Stable isotope labeling in proteomics and metabolomics. Retrieved from [Link]

• Gygi, S. P., et al. (2008). Stable isotopic labeling of proteins for quantitative proteomic applications. Oxford Academic. Retrieved from [Link]

• Hughes, A. T., et al. (2020). Dietary restriction of tyrosine and phenylalanine lowers tyrosinemia associated with nitisinone therapy of alkaptonuria. ResearchGate. Retrieved from [Link]

• Ji, F., et al. (2012). Tyrosine aminotransferase: biochemical and structural properties and molecular dynamics simulations. Protein & Cell. Retrieved from [Link]

• Bio-Techne. (n.d.). Tyrosine Hydroxylase (TH): Rate-Limiting Enzyme in Catecholamine Synthesis. Retrieved from [Link]

• Schenk, S., et al. (2019). General and specialized tyrosine metabolism pathways in plants. PMC. Retrieved from [Link]

• Patsnap. (2024, June 25). What are Aminotransferase inhibitors and how do they work?. Retrieved from [Link]

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• 1. Tyrosine Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. General and specialized tyrosine metabolism pathways in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Overview of Tyrosine Metabolism - Creative Proteomics [creative-proteomics.com]
• 4. commerce.bio-rad.com [commerce.bio-rad.com]
• 5. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of inhibition of catecholamine synthesis on central catecholamine-containing neurones in the developing albino rat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tyrosine Hydroxylase (TH): Rate-Limiting Enzyme in Catecholamine Synthesis | Bio-Techne [bio-techne.com]
• 8. Tyrosinase Inhibitors: A Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tyrosine aminotransferase - Wikipedia [en.wikipedia.org]
• 10. academic.oup.com [academic.oup.com]
• 11. Inhibition of tyrosine aminotransferase gene expression by retinoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Correcting for Natural Isotope Abundance in L-Tyrosine-¹³C₉ Experiments

Welcome to the technical support center for stable isotope tracing experiments using L-Tyrosine-¹³C₉. This guide provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of correcting for natural isotopic abundance. Our goal is to equip you with the knowledge to ensure the accuracy and integrity of your experimental data.

I. Frequently Asked Questions (FAQs)

Q1: Why is it necessary to correct for natural isotope abundance in my L-Tyrosine-¹³C₉ experiment?

Q2: What is the fundamental principle behind the correction for natural isotope abundance?

A: The correction process computationally removes the contribution of naturally occurring heavy isotopes from the measured mass isotopologue distribution (MID).[1] This is most commonly achieved using a correction matrix method.[1][4][5][6] This matrix is calculated based on the metabolite's chemical formula and the known natural abundance of each element's isotopes.[1][7] In essence, the correction matrix deconvolutes the measured MID into two components: the part arising from your isotopic tracer and the part from natural abundance.[1]

Q3: What key information do I need to perform an accurate correction?

A: To accurately correct for natural isotope abundance, you will need:

• The precise chemical formula of the metabolite: This is crucial for determining the number of each type of atom (e.g., carbon, nitrogen, hydrogen) in the molecule.[1]

• The measured mass isotopologue distribution (MID): This is the raw data from your mass spectrometer, which shows the relative abundances of the different mass isotopologues (M+0, M+1, M+2, etc.).[1][4]

• The natural abundance of the isotopes for each element in your metabolite: These values are well-established and can be found in reference tables.[2][8]

• The isotopic purity of your L-Tyrosine-¹³C₉ tracer: Commercially available tracers are not 100% pure and contain a small percentage of unlabeled molecules.[4][9][10][11] This information is usually provided by the manufacturer and is essential for accurate correction.[4]

Q4: Are there software tools available to perform these corrections?

A: Yes, several freely available software tools can perform natural abundance correction. Some popular options include IsoCor, AccuCor, IsoCorrectoR, and PolyMID-Correct.[12][13][14][15][16] These programs vary in their specific algorithms and whether they are suitable for low or high-resolution mass spectrometry data, so it's important to choose one that is appropriate for your experimental setup.[12][14]

II. Troubleshooting Guides

Issue 1: My corrected data shows negative fractional abundance values.

Q: I've applied the natural abundance correction, but some of my mass isotopomers have negative abundance values, which is physically impossible. What causes this, and how can I fix it?

A: This is a common issue that often arises from low signal intensity or missing peaks in the raw mass spectral data.[4] When the correction matrix method is applied to imperfect data, it can result in these unrealistic negative values.[4]

Causality and Solution:

• Low Signal-to-Noise Ratio: If the peaks for your metabolite of interest are very small, the inherent noise in the measurement can lead to inaccuracies in the measured MID, which, after correction, can result in negative numbers.

  • Solution: Optimize your sample preparation and mass spectrometry methods to increase the signal intensity of your target metabolites. This may involve increasing the amount of sample injected, adjusting ionization parameters, or using a more sensitive instrument.

• Incorrect Baseline Subtraction: Improper baseline subtraction during the initial data processing can also distort the relative peak intensities, leading to errors in the correction.

  • Solution: Carefully review your peak integration and baseline correction parameters in your mass spectrometry software.

• Iterative Correction Algorithms: Some correction software, like IsoCor, use iterative approaches or non-negative least squares algorithms to avoid negative fractions in the corrected MIDs.[4] These methods can provide a more robust way to handle noisy data.

Issue 2: The isotopic enrichment in my samples is lower than expected.

Q: After correction, the calculated enrichment from my L-Tyrosine-¹³C₉ tracer is much lower than I anticipated based on my experimental design. What could be the reason for this discrepancy?

A: Lower than expected isotopic enrichment can stem from several factors, ranging from the tracer itself to biological variables.

Causality and Solution:

• Inaccurate Tracer Purity Information: The isotopic purity of your L-Tyrosine-¹³C₉ is a critical parameter in the correction algorithm.[4] If the actual purity is lower than what is stated by the manufacturer, the correction will overestimate the contribution from the unlabeled portion of the tracer, leading to an underestimation of true enrichment.

  • Solution: It is best practice to experimentally verify the isotopic purity of your tracer. This can be done by directly analyzing a standard solution of the L-Tyrosine-¹³C₉ tracer by mass spectrometry.

• Contribution from Unlabeled Sources: Your biological system may be utilizing endogenous, unlabeled L-Tyrosine or other precursors that contribute to the synthesis of your metabolite of interest. This will dilute the ¹³C label from your tracer.

  • Solution: Consider the potential for unlabeled sources in your experimental design. This is a biological reality of many stable isotope tracing experiments and a key part of the data interpretation.

• Incomplete Equilibration: If your experiment is not run long enough for the isotopic label to reach a steady state within the metabolic pathways of interest, you will observe lower enrichment.

  • Solution: Perform a time-course experiment to determine the optimal labeling duration to achieve isotopic steady state.

Issue 3: I'm not sure if I should use a low-resolution or high-resolution correction algorithm.

Q: My mass spectrometer can operate in both high and low-resolution modes. How do I know which correction algorithm is appropriate for my data?

A: The choice between a low- and high-resolution correction algorithm depends on whether your mass spectrometer can distinguish between the mass differences of heavy isotopes from your tracer element (¹³C) and those of other elements (e.g., ¹⁵N, ¹⁸O).[12]

Causality and Solution:

• Low-Resolution Data: In low-resolution mass spectrometry, the instrument cannot resolve the small mass differences between, for example, a molecule with one ¹³C atom versus a molecule with one ¹⁵N atom. Therefore, the correction algorithm must account for the combined contribution of all naturally occurring heavy isotopes to each mass isotopologue peak.

• High-Resolution Data: High-resolution mass spectrometers can distinguish these subtle mass differences.[4] This allows for a more precise correction where the contributions of heavy isotopes from different elements can be separated.[12] High-resolution correction algorithms are designed to handle this more detailed data.[14]

  • Recommendation: If you have high-resolution data, it is advantageous to use a correction algorithm specifically designed for it, as this can improve the accuracy of your results.[14] Software like IsoCor and AccuCor are capable of handling high-resolution data.[7][14]

III. Experimental Protocols & Data Presentation

Protocol: Experimental Determination of L-Tyrosine-¹³C₉ Tracer Purity

This protocol outlines the steps to experimentally verify the isotopic purity of your L-Tyrosine-¹³C₉ tracer, a critical parameter for accurate natural abundance correction.

Materials:

• L-Tyrosine-¹³C₉ tracer

• Unlabeled L-Tyrosine standard

• Appropriate solvent (e.g., water, methanol)

• Mass spectrometer

Procedure:

• Prepare Standard Solutions:

  • Prepare a stock solution of the L-Tyrosine-¹³C₉ tracer at a known concentration.

  • Prepare a stock solution of the unlabeled L-Tyrosine standard at the same concentration.

• Mass Spectrometry Analysis:

  • Analyze the unlabeled L-Tyrosine standard to determine its natural mass isotopologue distribution. This will serve as your baseline.

  • Analyze the L-Tyrosine-¹³C₉ tracer solution under the same conditions.

• Data Analysis:

  • Integrate the peak areas for all mass isotopologues of both the unlabeled standard and the ¹³C₉-labeled tracer.

  • For the L-Tyrosine-¹³C₉ sample, the isotopic purity is calculated as the percentage of the M+9 peak area relative to the sum of all isotopologue peak areas (M+0 to M+9).

Data Presentation: Natural Isotopic Abundances

The following table summarizes the natural abundances of the stable isotopes for elements commonly found in biological molecules. These values are essential for the correction matrix calculation.

Element	Isotope	Natural Abundance (%)
Carbon	¹²C	98.93
¹³C	1.07
Hydrogen	¹H	99.9885
²H	0.0115
Nitrogen	¹⁴N	99.632
¹⁵N	0.368
Oxygen	¹⁶O	99.757
¹⁷O	0.038
¹⁸O	0.205

Source: Data compiled from various IUPAC reports.[2][8]

IV. Visualizations

Workflow for Natural Isotope Abundance Correction

Caption: Overall workflow for correcting natural isotope abundance in mass spectrometry data.

Logical Relationship of Correction Components

Caption: The relationship between the measured signal, tracer signal, and natural abundance signal.

V. References

• PolyMID-Correct: Correcting for Naturally Occurring Mass Isotopologue Abundances in Stable-Isotope Tracing Experiments. (2021). Semantic Scholar. [Link]

• Isotope Tracer Analysis and Metabolic Flux Analysis. McCullagh Research Group. [Link]

• IsoCor: Isotope Correction for mass spectrometry labeling experiments. IsoCor 2.2.2 documentation. [Link]

• The importance of accurately correcting for the natural abundance of stable isotopes. PMC. [Link]

• AccuCor2: Isotope Natural Abundance Correction for Dual-Isotope Tracer Experiments. ChemRxiv. [Link]

• IsoCor: isotope correction for high-resolution MS labeling experiments. Oxford Academic. [Link]

• The Role of Naturally Occurring Stable Isotopes in Mass Spectrometry, Part I: The Theory. Spectroscopy Online. [Link]

• Isotope correction of mass spectrometry profiles. PubMed. [Link]

• Isotope correction of mass spectrometry profiles. Wiley Online Library. [Link]

• IsoCorrectoR: Isotope correction in stable isotope labeling experiments in metabolomics. Publikationsserver der Universität Regensburg. [Link]

• Recommendations for Reporting Metabolite Data. PMC. [Link]

• Isotope-Assisted Metabolic Flux Analysis: A Powerful Technique to Gain New Insights into the Human Metabolome in Health and Disease. PubMed Central. [Link]

• Table of Isotopic Masses and Natural Abundances. University of Alberta. [Link]

• Stable Isotope Tracing Analysis in Cancer Research: Advancements and Challenges in Identifying Dysregulated Cancer Metabolism and Treatment Strategies. PubMed Central. [Link]

• Isotopic Abundances of the Elements. IUPAC. [Link]

• Metabolic flux analysis: a comprehensive review on sample preparation, analytical techniques, data analysis, computational modelling, and main application areas. RSC Publishing. [Link]

• Stable Isotope Tracing Analysis in Cancer Research: Advancements and Challenges in Identifying Dysregulated Cancer Metabolism and Treatment Strategies. ResearchGate. [Link]

• Abundance of the chemical elements. Wikipedia. [Link]

• Validity of natural isotope abundance correction for metabolic flux analysis. bioRxiv. [Link]

• Correcting for natural isotope abundance and tracer impurity in MS-, MS/MS- and high-resolution-multiple-tracer-data from stable isotope labeling experiments with IsoCorrectoR. ResearchGate. [Link]

• Stable isotope tracing to assess tumor metabolism in vivo. PMC. [Link]

• Standard reporting requirements for biological samples in metabolomics experiments: Mammalian/in vivo experiments. ResearchGate. [Link]

• Metabolic Flux Analysis—Linking Isotope Labeling and Metabolic Fluxes. MDPI. [Link]

• Isotope Abundances of the elements. Photographic Periodic Table. [Link]

• Experimental design and reporting standards for metabolomics studies of mammalian cell lines. PMC. [Link]

• Stable Isotope Tracing Analysis in Cancer Research: Advancements and Challenges in Identifying Dysregulated Cancer Metabolism and Treatment Strategies. PubMed. [Link]

• Proposed minimum reporting standards for chemical analysis Chemical Analysis Working Group (CAWG) Metabolomics Standards Initiative (MSI). PMC. [Link]

• Calculating Isotopic Abundance. Science Geek. [Link]

• Stable Isotope Tracing Experiments Using LC-MS. Request PDF. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Isotope Abundances for all the elements in the Periodic Table [periodictable.com]
• 3. Isotopes: Calculating Isotopic Abundance [terpconnect.umd.edu]
• 4. The importance of accurately correcting for the natural abundance of stable isotopes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isotope correction of mass spectrometry profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. en-trust.at [en-trust.at]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chem.ualberta.ca [chem.ualberta.ca]
• 9. isotope.com [isotope.com]
• 10. L -Tyrosine-13C9 13C 98atom , 95 CP 55443-60-2 [sigmaaldrich.com]
• 11. isotope.com [isotope.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. IsoCor: Isotope Correction for mass spectrometry labeling experiments — IsoCor 2.2.2 documentation [isocor.readthedocs.io]
• 14. academic.oup.com [academic.oup.com]
• 15. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 16. researchgate.net [researchgate.net]

Best practices for L-Tyrosine-13C9 sample storage to prevent degradation

Product: L-Tyrosine-13C9 (Stable Isotope Labeled Amino Acid) Application: Quantitative Proteomics (SILAC), Metabolomics, NMR Support Tier: Advanced Technical Guide

Core Directive & Storage Matrix

L-Tyrosine-13C9 is a high-value reagent. Its stability is compromised not by the isotope itself (Carbon-13 is stable indefinitely), but by the chemical fragility of the tyrosine molecule. The phenolic side chain makes it susceptible to oxidation, while its hydrophobic nature creates solubility challenges at neutral pH.

Quick Reference: Storage Condition Matrix

State	Temperature	Container Type	Max Shelf Life	Critical Hazard
Powder (Lyophilized)	-20°C (Preferred) or RT	Amber Glass, Desiccated	2-5 Years	Moisture absorption (Hygroscopic), Light
Stock Solution (Acidic)	-80°C	Polypropylene (Cryovial)	6 Months	Freeze-thaw cycles, Sublimation
Working Media (SILAC)	4°C	Sterile Plastic	2-4 Weeks	Microbial growth, Precipitation

Technical Note: While many Certificates of Analysis (CoA) state "Store at Room Temperature" for powder, this assumes a perfectly sealed, desiccated environment. For research labs with fluctuating humidity, -20°C is the safer best practice to prevent caking and hydrolysis.

Degradation Mechanisms & Science of Stability

Understanding why the sample degrades allows you to prevent it. The two primary enemies of L-Tyrosine-13C9 are Oxidation and Precipitation .

Visualization: Degradation Pathways

The following diagram illustrates the causality between environmental factors and sample loss.

Figure 1: Causal pathways for L-Tyrosine degradation. Note that neutral pH triggers precipitation, while light/oxygen drives chemical modification.

Critical Protocol: Solubilization & Stock Preparation

The Problem: L-Tyrosine has extremely poor solubility in water at neutral pH (~0.45 mg/mL at 25°C). Attempting to dissolve it in pure water or PBS often results in a suspension that looks dissolved but precipitates later, ruining quantitative accuracy.

The Solution: Use the pH-dependent solubility curve. Tyrosine is soluble in acidic conditions (protonation of the amino group) or basic conditions (deprotonation of the phenol/carboxyl groups). Acidic preparation is preferred for Mass Spectrometry to avoid introducing high salt concentrations (Na+) from NaOH.

Validated Protocol: 50 mM Stock Solution

• Calculate: Determine mass required for 50 mM concentration.

  • Formula: Mass (mg) = [Conc (mM) × Vol (mL) × MW ( g/mol )]

  • Note: MW of L-Tyrosine-13C9 is approx 190.2 g/mol (vs 181.2 for unlabeled). Check your specific CoA.

• Solvent Prep: Prepare 0.1 M HCl (Hydrochloric Acid) using LC-MS grade water.

• Dissolve: Add the L-Tyrosine-13C9 powder to the 0.1 M HCl.

  • Action: Vortex vigorously. If crystals persist, warm to 37°C for 5-10 minutes. Do not boil.

• Sterilize: Filter through a 0.22 µm PVDF or PES syringe filter .

  • Why? Removes undissolved micro-crystals and sterilizes the stock.

• Aliquot: Dispense into light-protective amber tubes (or wrap in foil).

  • Volume: Single-use aliquots (e.g., 500 µL) to avoid freeze-thaw.

• Store: Freeze immediately at -80°C .

Visualization: Solubilization Decision Logic

Figure 2: Solvent selection logic. Acidic conditions provide the best balance of solubility and MS-compatibility.

Troubleshooting & FAQs

Q1: My stock solution has turned a faint yellow. Is it still usable?

Diagnosis: This indicates oxidation of the phenolic ring, likely forming trace amounts of quinones or melanin-like polymers. Risk Assessment:

• For Absolute Quantitation: Discard. The concentration of unmodified Tyrosine-13C9 is now lower than calculated.

• For Relative Quantitation (SILAC): If the color is very faint, it may be usable, but you must verify the concentration. Corrective Action: Run a blank LC-MS of the stock. Look for peaks at +16 Da (Hydroxylation) or dimers. If these exceed 1-2% of the base peak, discard the stock.

Q2: I see white crystals at the bottom of my thawed aliquot.

Diagnosis: Precipitation due to temperature drop or insufficient acidity. Troubleshooting Steps:

• Do not filter immediately. Filtering now will remove the isotope and lower the concentration.

• Warm & Vortex: Heat to 37°C and vortex for 60 seconds.

• Check Clarity: If it redissolves completely, it is safe to use.

• Persistent Crystals: If crystals remain after warming, the pH may have shifted (HCl evaporation). Add a small volume of fresh 1 M HCl, vortex, and note the dilution factor.

Q3: Can I store the stock at -20°C instead of -80°C?

Answer: Yes, but with caveats.

• -80°C: Stops almost all chemical reactions. Safe for 6+ months.

• -20°C: Safe for 1 month. However, "frost-free" freezers cycle temperature to prevent ice buildup. This cycling causes partial thawing and sublimation, leading to concentration changes. Best Practice: If using -20°C, use an insulated container (Styrofoam box) inside the freezer to buffer temperature swings.

Q4: Why did my SILAC media precipitate after adding the amino acids?

Root Cause: pH Shock. Explanation: You likely added a highly acidic Tyrosine stock (in 0.1 M HCl) directly to media without mixing fast enough, or the media's buffering capacity was overwhelmed. Prevention:

• Add the Tyrosine stock slowly to the media while stirring.

• If the media turns yellow (phenol red indicator), the pH is too low.

• Re-adjust media pH to 7.2–7.4 using sterile NaOH before filtering the final media.

References

• Sigma-Aldrich. (n.d.). Product Information: L-Tyrosine. Retrieved from

• MedChemExpress. (2023). L-Tyrosine-13C9 Datasheet & Storage. Retrieved from

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 6057, Tyrosine. Retrieved from

• Ong, S. E., & Mann, M. (2006). A practical recipe for stable isotope labeling by amino acids in cell culture (SILAC). Nature Protocols, 1(6), 2657-2663. Retrieved from

• Halliwell, B., & Gutteridge, J. M. (2015). Free Radicals in Biology and Medicine. Oxford University Press.

Normalization strategies for L-Tyrosine-13C9 data in quantitative proteomics

This guide serves as a specialized Technical Support Center for researchers utilizing L-Tyrosine-13C9 (Tyr-13C9) in quantitative proteomics. Unlike standard Lysine/Arginine SILAC, Tyrosine labeling presents unique challenges due to the low abundance of tyrosine residues (~3-4% of the proteome) and the specificity of trypsin digestion.

Module 1: Experimental Logic & Pre-Acquisition Design

Context: L-Tyrosine-13C9 is primarily used for two high-value applications where standard Lys/Arg SILAC is insufficient:

• Phosphotyrosine (pTyr) Signaling: Tracking rapid phosphorylation turnover where pTyr is the analyte of interest.

• Protein Turnover/Pulse-Chase Studies: Measuring synthesis rates in conditions where Lys/Arg starvation is metabolically toxic or auxotrophy is difficult to induce.

The "Trypsin Constraint" (Critical Theory)

Before normalizing, you must understand the data structure. Trypsin cleaves at Lysine (K) and Arginine (R).

• Standard SILAC (K/R): Every tryptic peptide (except C-terminal) contains a label. Global normalization is robust.

• Tyrosine SILAC (Y): Only peptides containing a Tyrosine residue will carry the label.

  • Consequence: ~60-70% of your detected peptides will be unlabeled (singlets) even in "fully labeled" samples.

  • Normalization Rule: You cannot use the total ion current (TIC) of the entire run for normalization. You must filter for Tyr-containing peptide pairs to calculate normalization factors.

Workflow Visualization

The following diagram illustrates the critical decision points where data integrity is often lost.

Caption: Workflow highlighting the mandatory bioinformatics filter for Tyr-containing peptides prior to normalization. Non-Tyr peptides act as noise in Ratio calculations.

Module 2: Normalization Strategies

Select the strategy matching your biological question.

Strategy A: The "Ratio-of-Ratios" (For Phosphotyrosine Signaling)

Use Case: You are studying signaling pathways (e.g., EGFR activation). The Problem: A change in pTyr intensity could mean increased phosphorylation OR increased total protein abundance. The Solution: Normalize the Phospho-Ratio against the Total Protein Ratio.

Step	Action	Technical Rationale
1	Acquire Total Proteome	Run a fraction of the non-enriched lysate (Input) on the MS.
2	Filter & Calculate	Extract H/L ratios only for Tyr-containing peptides in the Total Proteome run. Calculate the median H/L ratio for each protein ( ).
3	Acquire Phosphoproteome	Run the enriched (IMAC/TiO2/Ab) sample. Calculate H/L ratios for pTyr peptides ( ).
4	Normalize

Validation Check: If

for a specific protein is 2.0 (2-fold increase) and is 2.0, the normalized ratio is 1.0. Conclusion: No signaling event; only protein synthesis increased.

Strategy B: Global Median Centering (For Protein Turnover)

Use Case: Pulse-chase experiments to determine half-life. Assumption: The majority of the proteome is stable during the pulse duration. Protocol:

• Extract H/L ratios for all identified Tyr-containing pairs .

• Plot the distribution of

  .

• Calculate the Global Median of this distribution.

• Shift the distribution so the median equals 0 (or 1 in non-log space).

  • Correction Factor:

  • Normalized Ratio:

Warning: Do not use this if you expect massive global proteome remodeling (e.g., total translation inhibition). In that case, use Strategy C .

Strategy C: Spike-In Standards (The "Anchor")

Use Case: Global remodeling or low-input samples where statistical depth is poor. Protocol:

• Add a known amount of a foreign protein standard (e.g., E. coli lysate labeled with Tyr-13C9) to your human samples before digestion.

• Normalize all ratios based on the H/L ratio of the Spike-In standard.

Module 3: Troubleshooting & FAQs

Q1: My Heavy/Light ratios are systematically skewed (e.g., median is 0.6 instead of 1.0).

Diagnosis: This is often a Mixing Error or Incomplete Incorporation .

• Check 1 (Incorporation): Look at the mass spectra of high-turnover proteins (e.g., Histones, Ribosomal proteins). Do you see a "Light" peak in the "Heavy" sample control?

  • Threshold: Incorporation must be >95%. If <95%, your "Heavy" channel is contaminated with Light signal, skewing ratios down.

• Check 2 (Mixing): If you mixed by total protein mass (BCA assay), the accuracy is only ±10-20%.

• Fix: Apply Global Median Normalization (Strategy B) to center the distribution at 1.0, provided you assume most proteins didn't change.

Q2: I see high variation in ratios for the same protein.

Diagnosis: The "Tyr Scarcity" Effect.

• Cause: A typical protein might generate 30 tryptic peptides. In Lys/Arg SILAC, all 30 provide ratios. In Tyr SILAC, only 2-3 might contain Tyrosine.

• Impact: Statistics based on n=2 peptides are volatile.

• Fix:

  • Enable "Re-quantify" features in your software (e.g., MaxQuant) to rescue low-abundance peaks.

  • Filter data to require minimum 2 Tyr-peptides per protein for quantification. Discard single-hit wonders.

Q3: My pTyr signal disappears after normalization.

Diagnosis: Over-normalization or "Ratio Compression."

• Cause: If you normalize pTyr data using the entire phosphoproteome median, and the treatment causes massive global phosphorylation (e.g., Pervanadate treatment), you will normalize the biological signal away.

• Fix: Normalize pTyr data using Non-Phosphorylated Tyr-peptides from the same run (if flow-through was analyzed) or the Total Proteome input (Strategy A). Never normalize a specific PTM dataset using its own median if the PTM is the biological variable.

Module 4: Data Presentation for Publication

When publishing Tyr-13C9 data, use this table structure to ensure reproducibility (E-E-A-T).

Metric	Requirement	Reason
Labeling Efficiency	Report % incorporation (e.g., 98.5%).	Validates the "Heavy" standard purity.
Peptide Filter	"Only Tyr-containing peptides used for quant."	Proves you excluded noise from non-labeled peptides.
Norm. Factor	Report the specific factor applied to each replicate.	Allows reviewers to see the magnitude of correction.
Missing Values	State imputation method (if any).	Tyr-SILAC has higher missing values; transparency is key.

References

• Olsen, J. V., et al. (2006). "Global, in vivo, and site-specific phosphorylation dynamics in signaling networks." Cell. Link

  • Context: Foundational work on normalizing phosphoproteomics rel

• Cox, J., & Mann, M. (2008). "MaxQuant enables high peptide identification rates, individualized p.p.b.-range mass accuracies and proteome-wide protein quantification." Nature Biotechnology. Link

  • Context: Describes the algorithms for extracting H/L r

• Savitski, M. M., et al. (2018). "Measuring Protein Turnover in Living Cells." Nature Protocols. Link

  • Context: Protocols for pulse-chase experiments and handling partial labeling d

• Boersema, P. J., et al. (2009). "Multiplex peptide stable isotope dimethyl labeling for quantitative proteomics." Nature Protocols. Link

  • Context: While focusing on dimethyl, this paper outlines the "Ratio-of-Ratios" math essential for PTM normaliz

Technical Support Center: High-Sensitivity Analysis of L-Tyrosine-13C9 Peptides

[1]

Welcome to the Advanced Mass Spectrometry Support Hub. Topic: Maximizing Sensitivity & Stability for Stable Isotope Labeled (SIL) Tyrosine Peptides. Lead Scientist: Dr. A. Vance, Senior Applications Specialist.[1]

Executive Summary & Core Challenges

L-Tyrosine-13C9 labeled peptides are powerful tools for absolute quantification (AQUA) and targeted proteomics (SRM/PRM).[1] However, Tyrosine (Tyr, Y) introduces specific physicochemical challenges that differ from the more common Lysine/Arginine (tryptic) labels.[1]

The "Tyrosine Triad" of Challenges:

• Hydrophobicity: Tyr residues increase peptide hydrophobicity, leading to severe surface adsorption (loss of analyte before it enters the MS).

• Oxidation Potential: The phenolic ring is prone to oxidation (+16 Da shift), creating artifacts that split your signal and ruin quantification.

• Ionization Suppression: Hydrophobic peptides often elute late in the gradient where organic solvent concentration is high, but ionization efficiency can sometimes drop due to poor desolvation or matrix interference.

Module A: Sample Preparation & Handling (The Input)

Objective: Prevent analyte loss before injection. This is the most common cause of "low sensitivity."

Protocol: Mitigating Surface Adsorption

Hydrophobic peptides bind aggressively to standard polypropylene and glass.

• The Fix: Use Low-Retention (Low-Bind) Plastics for all aliquoting.[1]

• The Solvent: Never store Tyr-13C9 standards in 100% aqueous buffer.

  • Recommendation: Store stocks in 20-30% Acetonitrile (ACN) or 5% DMSO (see Module B).[1]

  • Why: This maintains solubility and prevents the peptide from partitioning onto the container walls.

Protocol: Preventing Oxidation (+16 Da Artifacts)

Tyrosine oxidation converts the residue to DOPA (Dihydroxyphenylalanine) or forms dityrosine crosslinks.

• Diagnosis: If your precursor mass is +16 Da higher than calculated, your standard is degrading.[1]

• The Fix:

  • Avoid high pH buffers (> pH 8.[1]0) during sample prep.

  • Keep samples on ice/4°C.

  • Pro Tip: Add Methionine (as a sacrificial antioxidant) or TCEP if compatible with your downstream workflow, though low pH and low temperature are usually sufficient for short durations.[1]

Module B: LC-MS/MS Optimization (The Process)

Objective: Enhance ionization efficiency (IE) inside the source.

The "Supercharging" Technique: DMSO Doping

Mechanism: Adding small amounts of Dimethyl Sulfoxide (DMSO) to your mobile phase acts as a "supercharging" agent. It raises the boiling point of the droplets, allowing them to survive longer in the hot gas stream, which promotes charge state coalescence (shifting signal from many charge states into one dominant state).

Parameter	Recommended Setting	Mechanism of Action
Mobile Phase Additive	2.5% - 5% DMSO (in Mobile Phase A & B)	Enhances desolvation and coalesces charge states (e.g., shifting +3/+4 ions to a dominant +2/+3), boosting S/N ratio.[1]
Dwell Time (SRM)	>20 ms (ideally 50-100 ms per transition)	Tyrosine peptides are often lower abundance.[1] Higher dwell time improves ion statistics.[1]
Spray Voltage	Optimized +10-15%	Hydrophobic peptides in high organic solvent may require slightly different spray voltages than hydrophilic ones.[1]

Calculating the Mass Shift (13C9)

Do not rely on software defaults. Verify your transitions manually.

• Precursor Shift: +9.03 Da per Tyrosine residue.[1]

  • Example: If your peptide has two labeled Tyrosines, the shift is +18.06 Da.

• Fragment Shift:

  • y-ions: Shift ONLY if the fragment contains the C-terminal side (rare for Tyr unless C-terminal).[1]

  • b-ions: Shift if the fragment contains the N-terminal side (where Tyr often resides in signal peptides).[1]

  • Rule: If the fragment ion contains the labeled Tyr, add +9 Da.

Visualization: Optimization Workflow

The following diagram outlines the critical decision points for maximizing sensitivity.

Caption: Logical workflow for diagnosing and correcting sensitivity loss in hydrophobic labeled peptides.

Troubleshooting & FAQs

Q1: I see the peptide signal, but it is splitting into two peaks. Why?

A: This is likely Metabolic Scrambling (if bio-synthesized) or Partial Oxidation .[1]

• Check: Is the second peak +16 Da? If yes, it is oxidized Tyrosine.[1]

• Check: Is the retention time slightly earlier? Oxidized peptides are more hydrophilic and elute earlier on C18 columns.

Q2: My linearity curve flattens at low concentrations.

A: This is the hallmark of Adsorption Loss . The "stickier" the peptide, the more it binds to the tube walls at low concentrations.

• Solution: Use a carrier protein (BSA) if not analyzing intact proteins, or ensure your dilution buffer contains at least 20% acetonitrile or 0.1% PEG (if compatible) to block surface binding sites.[1]

Q3: Should I use a C18 or C4 column?

A: For Tyrosine-rich peptides (hydrophobic), a C18 column is standard.[1] However, if the peptide is extremely hydrophobic and eluting at >90% B, peak broadening occurs. In this rare case, a C4 column or a Phenyl-Hexyl column (which interacts via pi-pi stacking with the Tyrosine ring) often provides sharper peak shapes and better separation from matrix.[1]

Q4: How do I verify the 13C9 label purity?

A: Run a full MS1 scan.[1] You should see the heavy isotope envelope.

• Calculation: Calculate the theoretical isotope distribution. If you see significant M-1 or M-9 peaks, your standard purity is compromised, leading to quantification errors (underestimation).[1]

References

• Hahne, H. et al. (2013).[1] DMSO enhances electrospray response, boosting sensitivity of proteomic experiments.[2][3] Nature Methods.[1][2]

• Strzelecka, D. et al. (2015).[1][4] Evaluation of dimethyl sulfoxide (DMSO) as a mobile phase additive during top 3 label-free quantitative proteomics.[1][4] International Journal of Mass Spectrometry.[4]

• Thermo Fisher Scientific. Key Factors Influencing Nano-Electrospray Ionization Efficiency of Tryptic Peptides.

• Cayman Chemical. L-Tyrosine-13C9 Product & Physical Properties.

• PreOmics. Detergent Issues in Peptide Purification and How to Overcome Them (Adsorption & Ionization).

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. It is worth adding DMSO to the mobile phase? | CPR Papers [liverpool.ac.uk]

Reference Data & Comparative Studies

Comparative Guide: Validating Protein Quantification Results from L-Tyrosine-13C9 Experiments

Executive Summary

In quantitative proteomics, Stable Isotope Labeling by Amino acids in Cell culture (SILAC) is the gold standard for precision.[1] While Lysine (13C6, 15N2) and Arginine (13C6, 15N4) are the default labels, they introduce a pervasive metabolic artifact: Arginine-to-Proline conversion , which splits heavy signal intensity and compromises quantification accuracy.

L-Tyrosine-13C9 offers a robust alternative, particularly for studying signal transduction (RTKs) and rapid protein turnover (pulsed-SILAC), as it is metabolically stable and immune to conversion artifacts. However, its lower residue frequency requires rigorous validation protocols to ensure statistical power. This guide objectively compares L-Tyrosine-13C9 against standard methods and provides a self-validating workflow for its implementation.

Part 1: The Mechanistic Basis

The Chemistry of L-Tyrosine-13C9

Unlike standard SILAC amino acids, L-Tyrosine-13C9 replaces all nine carbon atoms in the tyrosine phenolic ring and backbone with Carbon-13.

• Mass Shift: +9.03 Da per Tyrosine residue.

• Targeting: Ideal for studying the phosphotyrosine (pTyr) proteome, where enrichment steps naturally isolate Tyrosine-containing peptides.

The "Arginine-to-Proline" Problem

In standard SILAC, eukaryotic cells (e.g., HeLa, HEK293) often metabolize heavy Arginine into heavy Proline via the ornithine pathway.

• The Artifact: A single "heavy" peptide population splits into multiple peaks (Heavy Arg + Light Pro vs. Heavy Arg + Heavy Pro).

• The Consequence: This dilutes the heavy signal, artificially lowering the Heavy/Light (H/L) ratio and causing quantification errors of up to 30%.

• The Tyrosine Solution: Mammalian cells do not synthesize Tyrosine from other amino acids in a way that scrambles the label; it is either incorporated directly or derived from Phenylalanine (which is not labeled in this context), ensuring signal integrity.

Part 2: Comparative Analysis

The following table contrasts L-Tyrosine-13C9 with the industry standards: Lys/Arg SILAC and Label-Free Quantification (LFQ).

Feature	L-Tyrosine-13C9 SILAC	Standard SILAC (Lys/Arg)	Label-Free (LFQ)
Quantification Precision	High (CV < 10%)	High (CV < 10%)	Moderate (CV > 20%)
Metabolic Stability	Excellent (No conversion)	Poor (Arg Pro conversion common)	N/A
Peptide Coverage	Low (Tyr is ~3% of proteome)	High (Lys/Arg are ~12% of proteome)	High
Ideal Application	pTyr signaling, Pulse-chase turnover	Global proteome profiling	Clinical samples, tissues
Multiplexing	Limited (usually 2-plex)	High (3-plex or NeuCode up to 6-plex)	Unlimited
Cost	Moderate	High (Requires 2 amino acids)	Low

Part 3: Experimental Workflow

To achieve valid quantification, the experimental design must account for the lower solubility of Tyrosine and the necessity of complete incorporation.

Diagram 1: The Tyrosine-13C9 Workflow

This workflow illustrates the critical path from cell culture to MS analysis, highlighting the "Mix" step which reduces technical variance.

Caption: Integrated workflow for L-Tyrosine-13C9 SILAC. Note the mixing step occurs immediately after lysis to minimize downstream technical error.

Detailed Protocol Steps

• Media Preparation (Critical):

  • Use SILAC-specific DMEM (minus Arg, Lys, Tyr).

  • Add Dialyzed FBS (10%).[2] Expert Insight: Standard FBS contains endogenous light Tyrosine. Failure to use dialyzed serum is the #1 cause of incomplete incorporation.

  • Reconstitute L-Tyrosine-13C9 separately. Note: Tyrosine is hydrophobic.[3] Dissolve it in a small volume of 0.1M HCl or heat gently before adding to the media to ensure full solubility.

• Labeling Phase:

  • Culture cells for at least 5-6 cell doublings .

  • Monitor cell viability; Tyrosine depletion can induce autophagy if the heavy isotope is not fully solubilized.

• Lysis & Mixing:

  • Lyse cells in 8M Urea or SDS buffer.

  • Perform a protein assay (BCA) to ensure a precise 1:1 mixing ratio of Heavy (Treated) and Light (Control) lysates.

Part 4: Validation Strategies (The Trustworthiness Pillar)

A Tyrosine-SILAC experiment is not valid without the following three quality control checks.

Incorporation Efficiency Check

Before mixing samples, analyze a "Heavy-only" aliquot.

• Method: Search raw data for light peptides.[2][3][4]

• Calculation:

• Threshold: Must be >95% . If <95%, the heavy peak intensity is artificially low, skewing ratios.

Reciprocal Labeling (Forward & Reverse)

To rule out biological bias caused by the heavy isotope itself (rare but possible):

• Forward: Control (Light) vs. Treated (Heavy).[3][5]

• Reverse: Control (Heavy) vs. Treated (Light).

• Validation: The H/L ratio in the Forward experiment should be the inverse of the H/L ratio in the Reverse experiment (e.g., 2.0 vs 0.5).

Orthogonal Validation (Western Blot)

Since Tyrosine labeling yields fewer peptides, single-peptide quantifications are riskier. Validate key hits using Western Blotting.

Diagram 2: The Validation Decision Matrix

This logic flow ensures data integrity before publication.

Caption: Decision matrix for validating Tyrosine-SILAC results. Single-peptide hits require mandatory orthogonal validation (Western Blot or PRM).

References

• Ong, S. E., et al. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics.[1][6] Molecular & Cellular Proteomics. Link

• Schwanhäusser, B., et al. (2009). Global quantification of mammalian gene expression control. Nature. Link (Demonstrates pSILAC applications for turnover).

• Park, S. K., et al. (2012). Motif-specific targeting of organellar protein turnover by beta-selection. Nature. (highlighting the use of specific amino acid labeling).

• Bendall, S. C., et al. (2008). Prevention of amino acid conversion in SILAC experiments with embryonic stem cells. Molecular & Cellular Proteomics. Link (Discusses the Arg-to-Pro conversion issue).

• Thermo Fisher Scientific. SILAC Protein Quantitation Kits User Guide. Link

Sources

• 1. SILAC Pretreatment Protocol for Phosphotyrosine Proteins - Creative Proteomics [creative-proteomics.com]
• 2. Improved SILAC quantification with data independent acquisition to investigate bortezomib-induced protein degradation | bioRxiv [biorxiv.org]
• 3. Use of Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) for Phosphotyrosine Protein Identification and Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SILAC Peptide Ratio Calculator - A tool for SILAC Quantitation of Peptides and Posttranslational Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stable isotope labeling by amino acids in cell culture - Wikipedia [en.wikipedia.org]
• 6. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - JP [thermofisher.com]

Precision vs. Breadth: A Technical Comparison of L-Tyrosine-13C9 and Standard SILAC for Protein Quantification

Executive Summary

In quantitative proteomics, the choice of metabolic label dictates the resolution and reliability of your data. While Standard SILAC (utilizing

C/ N Lysine and Arginine) remains the "gold standard" for global proteome coverage due to its alignment with tryptic digestion, it suffers from metabolic artifacts—specifically Arginine-to-Proline conversion—that can compromise quantification accuracy.[1]

L-Tyrosine-13C9 represents a high-precision alternative. It is not a replacement for global discovery but a specialized tool for phosphotyrosine (pTyr) signaling studies and metabolic turnover analysis . By bypassing the metabolic instability of Arginine, Tyrosine-13C9 offers superior signal fidelity for the ~4% of the proteome that drives critical signal transduction, making it indispensable for oncology and kinase inhibitor research.

The Mechanistic Divide: Tryptic Compatibility vs. Metabolic Stability

To understand the divergence between these two methods, one must look at the interplay between the labeling chemistry and the enzymatic digestion used in Mass Spectrometry (MS).

Standard SILAC (Lys/Arg)[2]

• Mechanism: Mammalian cells are auxotrophic for Lysine and Arginine (or can be made so). Replacing these with heavy isotopes ensures incorporation into every protein.

• The Tryptic Advantage: Trypsin cleaves exclusively at the C-terminus of Lysine (K) and Arginine (R).[2] Consequently, every tryptic peptide (except the protein's C-terminus) will contain at least one labeled residue.[2] This guarantees 100% proteome visibility for quantification.[3]

• The Metabolic Flaw: The "Arginine Conversion Problem."[1] Cells metabolically convert excess Arginine into Proline via the ornithine pathway. This results in "heavy Proline" satellite peaks, splitting the signal and artificially lowering the heavy/light ratio, requiring complex computational correction or Proline titration [1].

L-Tyrosine-13C9 Labeling

• Mechanism: Uses L-Tyrosine where all 9 carbon atoms are

  C ( C ), resulting in a +9 Da mass shift.

• The Stability Advantage: Tyrosine is metabolically stable in cell culture and does not convert into other amino acids, eliminating the signal splitting seen with Arginine.

• The Coverage Limitation: Trypsin does not cleave at Tyrosine. Therefore, only peptides containing a Tyrosine residue will be quantifiable. Peptides lacking Tyrosine are identified but cannot be quantified between conditions.

Visualizing the Metabolic Artifact

The following diagram illustrates the metabolic leakage in Standard SILAC compared to the stability of Tyrosine labeling.

Figure 1: Comparison of metabolic pathways. Note the "leakage" of Heavy Arginine into the Proline pool, creating quantification artifacts, whereas L-Tyrosine-13C9 remains distinct.

Head-to-Head Technical Comparison

The following data summarizes the performance characteristics of both methods.

Feature	Standard SILAC (Lys/Arg)	L-Tyrosine-13C9 Labeling
Peptide Coverage	~100% (All tryptic peptides labeled)	~15-20% (Only Tyr-containing peptides)
Quantification Accuracy	High, but prone to Arg-Pro conversion errors.	Superior (No metabolic conversion artifacts).
Mass Shift	Lys (+8 Da), Arg (+10 Da) typical.	Tyr (+9 Da).
Primary Application	Global Proteomics, Whole Proteome Turnover.	Phosphotyrosine (pTyr) Signaling , Targeted Kinase Studies.
Data Complexity	High (Requires correction for Proline artifacts).	Low (Clean spectra, distinct doublets).
Cost	Moderate (Reagents widely available).	Moderate to High (Specialized reagent).

The "Killer App" for Tyrosine-13C9: Phosphotyrosine Signaling

While Standard SILAC wins on breadth, Tyrosine-13C9 wins on signal-to-noise in signaling pathways .

In drug development, particularly for Tyrosine Kinase Inhibitors (TKIs) like Imatinib or Gefitinib, the goal is to quantify changes in phosphorylation on Tyrosine residues (pTyr).

• The Problem with SILAC: If you enrich for pTyr peptides, you are already analyzing a low-abundance sub-proteome. If your quantification is further diluted by Arginine-to-Proline conversion noise, you lose sensitivity for low-level signaling events [2].

• The Tyrosine Solution: By definition, every pTyr peptide contains a Tyrosine. Therefore, 100% of your target analytes (pTyr peptides) are labeled by L-Tyrosine-13C9. You achieve maximum quantification accuracy exactly where it matters, without the background noise of Arg-Pro conversion.

Experimental Workflow: pTyr Enrichment with Tyr-13C9

This protocol highlights the specialized workflow for analyzing signaling pathways using Tyrosine labeling.

Figure 2: Targeted pTyr workflow. Note that enrichment (Step 6) aligns perfectly with the labeling strategy, as all targets contain the label.

Validated Protocol: L-Tyrosine-13C9 Labeling

This protocol ensures high incorporation efficiency (>95%) and validates the absence of metabolic artifacts.

Reagents

• Media: SILAC-grade DMEM or RPMI (deficient in Tyr, Lys, Arg).

• Label: L-Tyrosine-13C9 (purity >99%).

• Support: Dialyzed Fetal Bovine Serum (dFBS) to prevent introduction of light amino acids.[4]

Step-by-Step Methodology

• Media Preparation:

  • Reconstitute SILAC media.[1] Add L-Tyrosine-13C9 to a final concentration of 72 mg/L (for DMEM) or standard formulation concentration.

  • Critical Step: You must also add standard (light) Lysine and Arginine to support cell growth, as the media is deficient in these as well.

• Adaptation Phase:

  • Thaw cells and passage them into the L-Tyrosine-13C9 media.

  • Perform at least 5-6 cell doublings . This is the mathematical threshold to achieve >97% replacement of the natural proteome with the isotope [3].

• Incorporation Check:

  • Lyse a small aliquot of cells. Digest with trypsin.

  • Analyze by LC-MS.[2][5][6][7] Look for a specific high-abundance peptide (e.g., from Actin or Tubulin) that contains Tyrosine.

  • Validation: Calculate the ratio of Heavy (M+9) to Light (M+0). The Light peak should be <5% of the total intensity.

• Experiment & Lysis:

  • Treat "Heavy" cells with the drug of interest; keep "Light" cells as vehicle control.

  • Lyse in 8M Urea buffer (inhibits phosphatase activity).

  • Mix lysates 1:1 based on total protein content (BCA assay).

• Digestion & Analysis:

  • Proceed with standard Trypsin digestion.

  • Data Analysis Note: Configure your search engine (MaxQuant, Proteome Discoverer) to recognize Tyrosine (+9.03 Da) as a variable or fixed modification depending on the labeling efficiency. Ensure Arginine/Lysine are set to "Light".[8]

Conclusion

The choice between L-Tyrosine-13C9 and Standard SILAC is a trade-off between breadth and precision .

• Choose Standard SILAC (Lys/Arg) if your goal is Global Discovery . You need to see the entire proteome, and you are willing to perform computational corrections for Arginine-to-Proline conversion.

• Choose L-Tyrosine-13C9 if your goal is Targeted Signaling . If you are studying phosphorylation cascades or Tyrosine kinase activity, this method provides the cleanest, most accurate quantification data without metabolic noise. It is the "sniper rifle" compared to the SILAC "shotgun."

References

• Ong, S. E., et al. (2003). Properties of 13C-substituted arginine in stable isotope labeling by amino acids in cell culture (SILAC). Journal of Proteome Research, 2(2), 173-181.[2] Link

• Blagoev, B., et al. (2004). A proteomics strategy to elucidate functional protein-protein interactions applied to EGF signaling.[9] Nature Biotechnology, 21, 315-318. Link

• Thermo Fisher Scientific. SILAC Protein Quantitation Kits Overview. Link

• Cambridge Isotope Laboratories. SILAC Reagents and Methodologies. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Comparing SILAC- and Stable Isotope Dimethyl-Labeling Approaches for Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of different mass spectrometry techniques in the measurement of L-[ring-13C6]phenylalanine incorporation into mixed muscle proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitative Comparison of Proteomes Using SILAC - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Researcher's Guide to Tracing Brain Metabolism: L-Tyrosine-¹³C₉ versus N-Acetyl L-Tyrosine

In the intricate landscape of neuroscience and drug development, the precise measurement of metabolic pathways within the brain is paramount. The amino acid L-tyrosine stands as a cornerstone of cerebral metabolism, serving as a precursor to the catecholamine neurotransmitters—dopamine, norepinephrine, and epinephrine—which govern a spectrum of cognitive functions, including mood, focus, and stress response.[1][2][3] Consequently, the ability to accurately trace the uptake and metabolic fate of tyrosine in the brain is a critical tool for researchers investigating neurological disorders and developing novel therapeutics.

This guide provides an in-depth, evidence-based comparison of two compounds used in these studies: the stable isotope-labeled L-Tyrosine-¹³C₉ and the synthetically modified N-Acetyl L-Tyrosine (NALT). While both are related to the parent amino acid, their efficacy and suitability for brain metabolism studies differ profoundly. This document will dissect the chemical properties, bioavailability, and practical applications of each, providing researchers with the necessary insights to make informed decisions for their experimental designs.

The Central Role of L-Tyrosine in Brain Function

L-tyrosine is a non-essential amino acid, meaning the body can synthesize it from phenylalanine.[4] Its significance in neuroscience lies in its role as the rate-limiting precursor for the synthesis of catecholamines.[5] This metabolic pathway is fundamental to understanding the biochemical underpinnings of numerous neurological and psychiatric conditions. The ability to trace the journey of tyrosine across the blood-brain barrier and its subsequent conversion into neurotransmitters offers a window into the dynamic processes of the brain.

L-Tyrosine-¹³C₉: The Gold Standard for Metabolic Tracing

L-Tyrosine-¹³C₉ is a form of L-tyrosine where nine carbon atoms (¹²C) have been replaced with the stable, non-radioactive isotope carbon-13 (¹³C).[4][6] This isotopic labeling allows for the precise tracking and quantification of tyrosine and its metabolites in biological systems using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.[6][7][8]

Key Advantages of L-Tyrosine-¹³C₉:

• Direct and Unambiguous Tracing: As a direct analogue of endogenous L-tyrosine, L-Tyrosine-¹³C₉ follows the same metabolic pathways. Its distinct mass allows for clear differentiation from the naturally abundant ¹²C-tyrosine, enabling accurate flux analysis.[9][]

• High Bioavailability and Brain Uptake: L-Tyrosine is readily absorbed and efficiently transported across the blood-brain barrier via the large neutral amino acid (LNAA) transporter.[11] This ensures that a significant portion of the administered tracer reaches the target tissue, a critical factor for the sensitivity of any metabolic study.

• Versatility in Analytical Methodologies: L-Tyrosine-¹³C₉ can be used as a tracer in dynamic metabolic studies and as an internal standard for the absolute quantification of tyrosine levels in various biological matrices, including brain tissue and cerebrospinal fluid.[4][6][12]

N-Acetyl L-Tyrosine (NALT): A Cautionary Tale of Bioavailability

N-Acetyl L-Tyrosine (NALT) is a synthetic derivative of L-tyrosine, created by attaching an acetyl group to the amino acid.[11] It was initially marketed with the premise that its increased water solubility would lead to enhanced bioavailability and, therefore, greater efficacy.[11] However, a substantial body of scientific evidence has since refuted these claims, particularly in the context of oral administration for cognitive enhancement and, by extension, for its use as a metabolic tracer.

The Scientific Consensus on NALT's Limitations:

• Poor Conversion to L-Tyrosine: For NALT to be utilized in the brain, the acetyl group must be cleaved off to release free L-tyrosine.[11] In vivo studies have consistently demonstrated that this deacetylation process is remarkably inefficient in humans.[11]

• Low Bioavailability: Contrary to the marketing claims, oral supplementation with NALT results in a minimal increase in plasma tyrosine levels, with some studies showing a mere 0-25% increase compared to a substantial 130-276% increase with L-Tyrosine.[11]

• Rapid Renal Clearance: A significant portion of ingested NALT is not converted to tyrosine and is instead rapidly excreted unchanged in the urine.[11] This rapid clearance drastically reduces the amount of available precursor for brain uptake.

• Ineffective at Increasing Brain Tyrosine Levels: Head-to-head comparisons have shown that NALT is the least effective form of tyrosine for increasing brain tyrosine concentrations.[11]

The stark contrast in bioavailability between L-Tyrosine and NALT is a critical consideration for researchers. The fundamental requirement for a tracer is that it faithfully mimics the behavior of the endogenous molecule of interest. Given that NALT is poorly converted to L-tyrosine, an isotopically labeled version of NALT would not be a reliable tracer for tyrosine metabolism in the brain.

Comparative Analysis: L-Tyrosine-¹³C₉ vs. N-Acetyl L-Tyrosine

Feature	L-Tyrosine-¹³C₉	N-Acetyl L-Tyrosine (NALT)	Scientific Rationale & Implications for Researchers
Chemical Identity	Stable isotope-labeled form of the natural amino acid L-tyrosine.[6]	Acetylated derivative of L-tyrosine.[11]	L-Tyrosine-¹³C₉ is a true tracer, while NALT is a pro-drug with poor conversion.
Bioavailability (Oral)	High; effectively increases plasma tyrosine levels.[11]	Very low; minimal impact on plasma tyrosine levels.[11]	For studies involving oral administration, L-Tyrosine-¹³C₉ is the only viable option to ensure adequate tracer delivery to the brain.
Brain Uptake	Efficiently crosses the blood-brain barrier via the LNAA transporter.[11]	Ineffective at increasing brain tyrosine levels due to poor conversion and low systemic availability.[11]	Meaningful data on brain metabolism can only be obtained with a tracer that effectively enters the brain.
Metabolic Fate	Directly participates in protein synthesis and neurotransmitter production.[4]	Largely excreted unchanged in the urine; inefficiently deacetylated to L-tyrosine.[11]	Using NALT as a tracer would lead to inaccurate and misleading results regarding true tyrosine metabolism.
Application in Research	Gold standard for tracing tyrosine metabolism, protein synthesis, and neurotransmitter turnover.[12]	Not recommended for brain metabolism studies due to its poor pharmacokinetic profile.	The scientific community relies on tracers that provide accurate and reproducible data; L-Tyrosine-¹³C₉ meets this standard, while NALT does not.

Experimental Workflows and Methodologies

The choice of L-Tyrosine-¹³C₉ as the tracer is the first step in a well-designed brain metabolism study. The subsequent experimental workflow will depend on the specific research question and the analytical techniques employed.

Visualizing the Metabolic Pathway of L-Tyrosine

Caption: Metabolic fate of L-Tyrosine-¹³C₉ in the brain.

General Protocol for In Vivo Stable Isotope Tracing with L-Tyrosine-¹³C₉

This protocol provides a general framework. Specific parameters such as dosage, infusion time, and tissue collection methods should be optimized based on the animal model and research objectives.

• Tracer Administration:

  • Dissolve L-Tyrosine-¹³C₉ in a sterile, physiologically compatible vehicle.

  • Administer the tracer to the subject. Common routes include intravenous (IV) infusion for precise control of plasma concentration or intraperitoneal (IP) injection. Oral gavage can also be used, but bioavailability may be more variable.

  • The choice of administration route and infusion protocol (bolus vs. continuous) will depend on whether steady-state labeling is desired.

• Sample Collection:

  • At predetermined time points, collect blood samples to monitor the plasma concentration and isotopic enrichment of L-Tyrosine-¹³C₉.

  • At the end of the experiment, euthanize the animal and rapidly collect the brain tissue.

  • Dissect the brain region of interest on a cold surface to minimize post-mortem metabolic changes.

  • Immediately freeze the tissue samples in liquid nitrogen and store them at -80°C until analysis.

• Metabolite Extraction:

  • Homogenize the frozen brain tissue in a suitable extraction solvent (e.g., a mixture of methanol, acetonitrile, and water) to precipitate proteins and extract polar metabolites.

  • Centrifuge the homogenate to separate the supernatant (containing metabolites) from the protein pellet.

• Sample Analysis:

  • LC-MS/MS: Analyze the metabolite extract using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to separate and quantify L-Tyrosine-¹³C₉ and its downstream metabolites (e.g., L-DOPA-¹³C₉, Dopamine-¹³C₈).[13][14][15]

  • Protein Hydrolysis and GC-MS/MS: Hydrolyze the protein pellet to release individual amino acids. Derivatize the amino acids and analyze them by gas chromatography-tandem mass spectrometry (GC-MS/MS) to determine the incorporation of L-Tyrosine-¹³C₉ into the protein pool, providing a measure of protein synthesis.

  • ¹³C MRS: For in vivo, non-invasive studies, ¹³C magnetic resonance spectroscopy can be used to monitor the incorporation of the ¹³C label from L-Tyrosine-¹³C₉ into various brain metabolites in real-time.[7][8][16]

• Data Analysis:

  • Calculate the isotopic enrichment of L-Tyrosine-¹³C₉ in the plasma and tissue.

  • Determine the fractional synthesis rate of proteins by measuring the incorporation of L-Tyrosine-¹³C₉ over time.

  • Quantify the flux through the catecholamine synthesis pathway by measuring the appearance of labeled L-DOPA and dopamine.

Experimental Workflow Diagram

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A Senior Application Scientist's Guide to Inter-Laboratory Comparison of L-Tyrosine-¹³C₉ Quantification Methods

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in metabolic research and clinical diagnostics, the precise measurement of amino acids like L-Tyrosine is paramount. L-Tyrosine serves as a crucial precursor for neurotransmitters, hormones, and melanin, making its accurate quantification essential for understanding various physiological and pathological states.[1] The gold standard for achieving this accuracy is Isotope Dilution Mass Spectrometry (IDMS), which employs stable isotope-labeled (SIL) internal standards.[2][3] Among these, L-Tyrosine-¹³C₉ is a favored choice, offering a distinct mass shift that ensures specificity and minimizes isotopic interference.[4][5][6]

This guide provides an in-depth comparison of the predominant analytical methods for L-Tyrosine-¹³C₉-based quantification. Moving beyond a simple recitation of protocols, we will explore the underlying scientific principles, dissect the sources of inter-laboratory variability, and offer actionable insights to enhance reproducibility and confidence in your analytical outcomes. Our discussion is grounded in the principles of bioanalytical method validation as outlined by regulatory bodies like the U.S. Food and Drug Administration (FDA).[7][8][9]

The Principle of Stable Isotope Dilution: Why L-Tyrosine-¹³C₉ is a Superior Internal Standard

The core of IDMS lies in adding a known quantity of a stable isotope-labeled version of the analyte (in this case, L-Tyrosine-¹³C₉) to a sample at the earliest stage of preparation.[2] This SIL internal standard is chemically identical to the endogenous L-Tyrosine, meaning it experiences the exact same effects of sample extraction, derivatization, and ionization. Any analyte loss during sample processing will affect both the native and labeled compounds equally. The mass spectrometer then measures the ratio of the native analyte to the SIL standard, not their absolute signals. This ratio remains constant regardless of sample loss, thereby correcting for variations in sample preparation and instrument response.

L-Tyrosine-¹³C₉, with all nine carbon atoms replaced by the ¹³C isotope, is particularly effective. This significant mass difference (+9 Da) places the internal standard's signal far from the natural isotope distribution of the native L-Tyrosine, preventing any potential signal overlap and ensuring highly accurate quantification.[6]

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